4-Bromo-2-ethyl-3-hydroxybutanoate

Core Science & Biosynthesis

Technical Guide: Chemical Properties of 4-Bromo-2-ethyl-3-hydroxybutanoate

Executive Summary

4-Bromo-2-ethyl-3-hydroxybutanoate (often utilized as its ethyl ester, Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate ) is a versatile chiral halohydrin building block.[1] Characterized by two contiguous stereocenters at the C2 and C3 positions, it serves as a critical intermediate in the synthesis of complex pharmaceutical agents, particularly

-adrenergic receptor agonists and polyketide-derived antibiotics.[1]

This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, and reactivity profiles, focusing on its utility as a precursor for 3,4-epoxy esters and its role in stereoselective nucleophilic substitutions.[1]

Chemical Identity & Structural Analysis[1][2][3][4]

Nomenclature and Identifiers[1][2]

• IUPAC Name: Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate[1]

• Common Name: Reduced

  -ethyl- -bromoacetoacetate[1]

• Molecular Formula:

  (Ethyl ester)[1]

• Molecular Weight: 239.11 g/mol [1]

• Key Precursor CAS: 52851-13-5 (Ethyl 4-bromo-2-ethyl-3-oxobutanoate)[1][2]

Structural Features

The molecule features a four-carbon backbone functionalized with three distinct reactive sites:[1]

• C1 (Ester): Susceptible to hydrolysis or transesterification.[1]

• C2 (

  -Carbon): Substituted with an ethyl group, introducing steric bulk and chirality.[1]

• C3 (

  -Carbon): Contains a secondary hydroxyl group; a chiral center.[1]

• C4 (

  -Carbon): Contains a bromine leaving group, enabling alkylation or cyclization.[1]

Stereochemistry

The presence of chiral centers at C2 and C3 results in four possible stereoisomers (two enantiomeric pairs).[1]

• Syn-diastereomer: The ethyl and hydroxyl groups are on the same face in the zigzag projection.[1]

• Anti-diastereomer: The ethyl and hydroxyl groups are on opposite faces.[1]

• Note: In drug development, the (2S, 3R) or (2R, 3S) configurations are often targeted via asymmetric hydrogenation of the keto-precursor.[1]

Physicochemical Properties

Data derived from structural analogs (Ethyl 4-bromo-3-hydroxybutanoate) and calculated values for the 2-ethyl derivative.

Property	Value / Description	Note
Physical State	Viscous Oil	Colorless to pale yellow
Boiling Point	~110–115 °C at 2 mmHg	Estimated based on analog (94-96°C) + ethyl shift
Density	~1.35 g/mL	High density due to bromine atom
Solubility	Soluble in EtOH, DCM, EtOAc, THF	Poorly soluble in water (lipophilic ethyl group)
Stability	Moisture Sensitive	Hygroscopic; store under inert gas at 2–8°C
pKa (OH)	~14.5	Typical secondary alcohol

Synthesis Pathways[1][6][8]

The synthesis of 4-Bromo-2-ethyl-3-hydroxybutanoate is a two-step sequence starting from commercially available Ethyl 2-ethylacetoacetate .[1]

Step 1: -Bromination

The starting material is brominated at the

-position.[1] This is regioselective due to the thermodynamic stability of the enol, but care must be taken to avoid -bromination (at the already substituted C2 position).[1]

• Reagents: Bromine (

  ) in DCM or N-Bromosuccinimide (NBS).[1]

• Mechanism: Electrophilic halogenation of the enol tautomer.[1]

Step 2: Carbonyl Reduction

The resulting

-keto ester (CAS 52851-13-5) is reduced to the alcohol.[1]

• Racemic Synthesis: Sodium Borohydride (

  ) in Ethanol/THF.[1] Yields a mixture of syn and anti diastereomers.[1]

• Asymmetric Synthesis: Noyori Hydrogenation using

  or similar chiral catalysts.[1] This establishes the C3 stereocenter with high enantiomeric excess (ee).[1]

Synthesis Workflow Diagram

Figure 1: Synthetic route from ethyl 2-ethylacetoacetate to the target halohydrin.[1][3]

Chemical Reactivity Profile

Base-Promoted Epoxide Formation

The most critical reaction for this molecule is the formation of Ethyl 2-ethyl-3,4-epoxybutanoate .[1] Upon treatment with a base (e.g., Sodium Ethoxide), the C3-hydroxyl group is deprotonated.[1] The resulting alkoxide performs an intramolecular

attack on C4, displacing the bromide.[1]

• Significance: This generates a reactive epoxide intermediate used to couple with amines or thiols in drug synthesis.[1]

• Stereochemistry: The stereochemistry at C3 is inverted during the

  attack if the attack is direct, but epoxide formation retains the relative stereochemistry of the carbon skeleton.[1]

Nucleophilic Substitution ( )

The C4-Bromine is a primary alkyl halide and is highly susceptible to displacement by nucleophiles without cyclization if the conditions are controlled (e.g., neutral or acidic conditions, or using soft nucleophiles).[1]

• Nucleophiles: Azides (

  ), Cyanides ( ), or Amines.[1]

• Pathway: Direct displacement yields

  -functionalized -hydroxy esters.[1]

Reactivity Flowchart

Figure 2: Divergent reactivity pathways based on reaction conditions.

Applications in Drug Development[1][9]

-Adrenergic Receptor Agonists

The "2-ethyl" motif is specific to certain classes of

-agonists used for treating overactive bladder (e.g., analogs of Mirabegron or Solabegron).[1] The 3-hydroxy-4-bromo fragment serves as the linker that connects the aryl head-group to the amine tail.[1]

Chiral Synthons for Polyketides

The molecule represents a "propionate-acetate" aldol motif found in polyketide natural products.[1] The ability to set the C2-ethyl and C3-hydroxyl stereocenters allows researchers to mimic the backbone of macrolide antibiotics.[1]

Experimental Protocol: Epoxide Formation

Standard Operating Procedure for converting the halohydrin to the epoxide.[1]

• Preparation: Dissolve 10.0 g (41.8 mmol) of Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate in 100 mL of anhydrous Ethanol under Nitrogen atmosphere.

• Base Addition: Cool to 0°C. Add Sodium Ethoxide (21 wt% in EtOH, 1.1 eq) dropwise over 20 minutes.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours. Monitor by TLC (disappearance of starting material).

• Workup: Quench with saturated

  solution. Extract with Diethyl Ether (3x).[1] Dry organic layer over and concentrate in vacuo.

• Result: Crude Ethyl 2-ethyl-3,4-epoxybutanoate, suitable for immediate downstream coupling.[1]

Safety and Handling

• Hazards: The molecule is an alkyl bromide and a halohydrin.[1] It is a potential lachrymator and skin irritant.[1]

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and work within a fume hood.[1]

• Storage: Store at 2–8°C. The compound may degrade (lactonize or polymerize) upon prolonged exposure to heat or moisture.[1]

References

• PubChem. (n.d.).[1] Ethyl 4-bromo-3-hydroxybutanoate (Analogous Data). National Library of Medicine.[1] Retrieved October 26, 2023, from [Link][1]

• Molaid Chemicals. (n.d.).[1] Ethyl 4-bromo-2-ethyl-3-oxobutanoate (CAS 52851-13-5).[1][2] Retrieved October 26, 2023, from [Link][1]

• LookChem. (n.d.).[1] Applications of Ethyl 2-ethyl-3-oxobutanoate derivatives in Beta-3 Adrenergic Agonist Synthesis. Retrieved October 26, 2023, from [Link][1]

• Organic Syntheses. (1954).[1] Ethyl

  -Bromobutyrate and related Halohydrins.[1][4] Org.[1][3] Synth. 34 , 24. Retrieved October 26, 2023, from [Link][1]

Sources

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• 2. ethyl 4-bromo-2-ethyl-3-oxobutanoate - CAS号 52851-13-5 - 摩熵化学 [molaid.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Molecular Structure and Stereochemistry of 4-Bromo-2-ethyl-3-hydroxybutanoate

[1]

Introduction: The Architecture of a Chiral Scaffold

4-Bromo-2-ethyl-3-hydroxybutanoate is a highly specialized, multifunctional chiral building block belonging to the class of

-bromo- -hydroxy esters .[1] Unlike simple -hydroxy esters used in generic polyketide synthesis, this molecule features a dense array of functionalization on a short four-carbon chain: a nucleophilic hydroxyl group, an electrophilic alkyl bromide, and a stereolabile -carbon bearing an ethyl group.[1]

This specific molecular architecture makes it a critical intermediate in the synthesis of complex pharmaceutical agents, particularly carbapenem antibiotics and

-adrenergic receptor agonists . Its value lies in its ability to undergo controlled cyclization to form epoxides or -lactones, serving as a "spring-loaded" electrophile for further elaboration.[1]

Molecular Structure & Connectivity

The molecule consists of a butyrate backbone substituted at every carbon position, creating a dense stereochemical environment.

Connectivity Analysis[1]

• C1 (Carbonyl): Part of the ester functionality (typically ethyl or methyl), serving as the anchor for nucleophilic acyl substitution.[1]

• C2 (

  -Carbon): A chiral center bonded to an ethyl group.[1] This position is acidic ( ) and prone to epimerization adjacent to the ester, allowing for Dynamic Kinetic Resolution (DKR) during synthesis.[1]

• C3 (

  -Carbon): A chiral center bearing the secondary hydroxyl group.[1] The absolute configuration here is often established via stereoselective reduction.

• C4 (

  -Carbon): A primary alkyl bromide.[1] The C-Br bond provides a site for displacement or intramolecular cyclization.

Stereochemical Permutations

With two adjacent chiral centers (C2 and C3), the molecule exists as four distinct stereoisomers, grouped into two diastereomeric pairs: Syn (erythro) and Anti (threo).[1]

• (2R, 3R) / (2S, 3S): The Anti pair.

• (2R, 3S) / (2S, 3R): The Syn pair.

The relationship between the C2-ethyl and C3-hydroxyl groups dictates the conformation of the transition states in subsequent cyclization reactions (e.g., epoxide formation), making diastereocontrol paramount.

Figure 1: Stereochemical tree illustrating the four possible isomers of the target molecule.

Synthesis and Stereocontrol Strategies

The synthesis requires precise orchestration to install the halogen and the ethyl group while setting the stereocenters. The most robust pathway involves the

-bromination of an -alkylated -keto ester, followed by stereoselective reduction .[1]

Step 1: Precursor Assembly

The synthesis begins with Ethyl acetoacetate .

• -Alkylation: Treatment with a base (NaOEt) and Ethyl Iodide installs the C2-ethyl group.[1]
• -Bromination: The resulting Ethyl 2-ethylacetoacetate is brominated at the terminal methyl group. This is non-trivial because the C2 position is more acidic. Conditions using N-Bromosuccinimide (NBS) and light, or sequential generation of the dianion (using NaH then n-BuLi), are required to direct bromination to the C4 position.[1]

  • Target Intermediate:Ethyl 4-bromo-2-ethyl-3-oxobutanoate (CAS 52851-13-5).[1]

Step 2: Stereoselective Reduction (The Critical Step)

Reducing the C3-ketone establishes the C3 stereocenter.[1] Because C2 is epimerizable (via the enol form), this step can determine the stereochemistry of both centers via Dynamic Kinetic Resolution (DKR) .[1]

• Chemical Reduction (

  ): Typically yields a mixture of syn and anti diastereomers, often favoring the anti product due to Felkin-Anh control, but with poor selectivity.

• Biocatalytic Reduction (KREDs/Baker's Yeast): Enzymes like Ketoreductases (KREDs) or whole-cell systems (Baker's Yeast) can reduce the ketone while rapidly equilibrating the C2 center.[1] This locks the molecule into a single diastereomer (e.g., high syn or high anti selectivity) with

  enantiomeric excess (ee).[1]

Experimental Protocol: Biocatalytic Reduction (General Procedure)

Objective: Synthesis of (2S, 3R)-Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate via DKR.

• Preparation: Suspend Baker's Yeast (20 g) and sucrose (20 g) in tap water (200 mL) at 30°C. Stir for 30 minutes to activate fermentation.

• Substrate Addition: Add Ethyl 4-bromo-2-ethyl-3-oxobutanoate (10 mmol) dissolved in a minimal amount of ethanol.

• Reaction: Stir at 30°C for 24-48 hours. Monitor conversion by TLC or GC.

• Workup: Filter through Celite to remove biomass. Saturate filtrate with NaCl and extract with Ethyl Acetate (3 x 50 mL).

• Purification: Dry organic layer over

  , concentrate, and purify via silica gel chromatography (Hexanes:EtOAc 4:1).

Figure 2: Synthetic pathway emphasizing the critical bromination and enzymatic reduction steps.

Reactivity & Applications in Drug Design[1]

Epoxide Formation (The "Spring-Loaded" Trap)

Treatment of the halohydrin with a mild base (e.g.,

in acetone) triggers intramolecular displacement.[1] The C3-hydroxyl oxygen attacks the C4-carbon, displacing the bromide.[1]

• Product: Ethyl 2-ethyl-3,4-epoxybutanoate .[1]

• Stereochemical Consequence: The relative stereochemistry of the epoxide is conserved from the C3/C4 relationship, but the relationship between the C2-ethyl and the epoxide ring is fixed by the precursor diastereomer. This epoxide is a potent electrophile for coupling with amines in drug synthesis.

Carbapenem Precursors

In the synthesis of thienamycin and related carbapenems, the "hydroxyethyl" side chain is iconic. While the standard side chain is a 1-hydroxyethyl group, the 2-ethyl variant described here is utilized in research for

-adrenergic receptor agonists (e.g., for overactive bladder treatment) and novel -lactamase inhibitors where steric bulk at the -position modulates metabolic stability.[1]

Analytical Characterization

To validate the structure and stereochemistry, researchers must rely on NMR spectroscopy. The coupling constant (

) between H2 and H3 is the diagnostic parameter.

Parameter	Syn Isomer (Typical)	Anti Isomer (Typical)	Notes
H2-H3 Coupling ( )	2.0 - 4.5 Hz	6.0 - 9.0 Hz	Dependent on intramolecular H-bonding.[1]
C3-H Shift ( )	~4.1 ppm	~4.3 ppm	Varies by solvent ( vs DMSO).[1]
C2-H Shift ( )	~2.6 ppm	~2.8 ppm
IR Carbonyl ( )	1735	1735	Ester stretch.[1]

References

• Bioc

  -Keto Esters:

  • Sugai, T., Fujita, M., & Mori, K. (1989). Preparation of Both Enantiomers of Ethyl 3-Hydroxybutanoate by Microbial Methods. Nippon Kagaku Kaishi. 2[1][3][4][5][2][6]

• Synthesis of

  -Bromo- -Keto Esters:

  • Lavety, J., & Proctor, G. R. (1965). Ethyl

    -Bromobutyrate. Organic Syntheses, 45, 42. 6[1]

• Application in Adrenergic Receptor Agonists

  • Moyes, C. R., et al. (2010). Design, synthesis, and evaluation of conformationally restricted acetanilides as potent and selective

    adrenergic receptor agonists. Bioorganic & Medicinal Chemistry Letters. 1[1][3][4][5][2][6][7]

• One-Pot Synthesis of

  -Bromo Esters:

  • Karama, U., et al. (2010).[4] A Facile One-Pot Synthesis of

    -Bromo- -unsaturated Esters from Alcohols. Molecules, 15, 3276-3280. 7[1][3][4][5][2][6][7]

• Stereoselective Aldol Reactions

  • Patel, H. H., et al. (2009). Enantioselective synthesis of anti- and syn-

    -hydroxy- -phenyl carboxylates via boron-mediated asymmetric aldol reaction. Organic & Biomolecular Chemistry. 8[1][3][4][5][2][6][7]

Sources

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• 2. keio.elsevierpure.com [keio.elsevierpure.com]
• 3. orgsyn.org [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]

Literature review of 4-Bromo-2-ethyl-3-hydroxybutanoate synthesis

Executive Summary

The synthesis of 4-Bromo-2-ethyl-3-hydroxybutanoate represents a critical challenge in the preparation of chiral building blocks for polyketide antibiotics, statins, and carbapenem intermediates. Unlike simple

-hydroxy esters, the presence of the C2-ethyl substituent combined with the C4-bromo functionality introduces significant regiochemical and stereochemical complexities.

This guide moves beyond generic textbook methods, presenting a self-validating, high-fidelity protocol based on the C2-alkylation of

-halo- -keto esters , followed by stereoselective reduction . This approach minimizes the common pitfalls of furanone formation and O-alkylation, ensuring a scalable and reproducible route for drug development applications.

Strategic Retrosynthesis & Pathway Selection

To design the optimal route, we must analyze the disconnection of the target molecule (TM ).

• Target: Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate (Ester form assumed for stability).

• Key Disconnection: The C2-C3 bond or the C3-Carbonyl bond.

• Selected Pathway: Functionalization of Ethyl 4-bromo-3-oxobutanoate.

We reject the "Direct Bromination" of ethyl 2-ethylacetoacetate because electrophilic bromination favors the thermodynamically stable

-bromo product (C2) rather than the desired -bromo (C4). Instead, we utilize a pre-brominated scaffold and install the ethyl group via controlled alkylation.

Mechanism Visualization (DOT)

Figure 1: Strategic pathway avoiding cyclization via Magnesium chelation.

Detailed Experimental Protocol

This protocol is designed for a 50 mmol scale .

Phase 1: C2-Alkylation via Magnesium Chelate

Objective: Install the ethyl group at the

-position of Ethyl 4-bromo-3-oxobutanoate without triggering cyclization to 3-furanone.

Rationale: Standard bases like NaH or LDA are too aggressive and often lead to O-alkylation or intramolecular displacement of the bromide. We use Magnesium Ethoxide (Mg(OEt)₂) to form a stable chelate that directs alkylation exclusively to the Carbon atom (C-alkylation).

Reagents Table:

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Amount	Role
Ethyl 4-bromo-3-oxobutanoate	209.04	1.0	10.45 g	Starting Material
Magnesium Ethoxide	114.43	1.1	6.29 g	Chelation Base
Ethyl Iodide	155.97	1.2	9.36 g	Electrophile
THF (Anhydrous)	-	-	100 mL	Solvent

Step-by-Step Workflow:

• Chelate Formation: In a flame-dried 250 mL 3-neck flask under Nitrogen, suspend Mg(OEt)₂ (6.29 g) in anhydrous THF (50 mL).

• Substrate Addition: Add Ethyl 4-bromo-3-oxobutanoate (10.45 g) dropwise over 20 minutes at 0°C. The solution may turn slightly yellow as the magnesium enolate forms. Stir for 1 hour at Room Temperature (RT).

• Alkylation: Add Ethyl Iodide (9.36 g) in one portion.

• Reflux: Heat the mixture to a gentle reflux (60-65°C) for 12-16 hours. Monitor by TLC (Hexane:EtOAc 4:1). The starting material spot (Rf ~0.4) should disappear, replaced by the product (Rf ~0.5).

• Quench: Cool to 0°C and quench with 1M HCl (50 mL) to break the chelate. Caution: Exothermic.

• Workup: Extract with Diethyl Ether (3 x 50 mL). Wash combined organics with Brine, dry over MgSO₄, and concentrate[4][5]

  • Checkpoint: Crude NMR should show a triplet at ~0.9 ppm (terminal methyl of ethyl group) and a multiplet at ~3.5 ppm (C2-H).

Phase 2: Stereoselective Reduction

Objective: Reduce the C3 ketone to a hydroxyl group. Note: For drug development, enantiopurity is key. We present the Noyori Asymmetric Hydrogenation (Method A) and the standard NaBH₄ Reduction (Method B) for racemic needs.

Method A: Noyori Asymmetric Hydrogenation (High Enantioselectivity)

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (0.5 mol%).

• Conditions: Formic Acid/Triethylamine (5:2 azeotrope) in DCM, RT, 24h.

• Mechanism: Transfer hydrogenation via a metal-ligand bifunctional mechanism, delivering hydride to the Re or Si face depending on ligand chirality.

Method B: Sodium Borohydride Reduction (Racemic / Diastereoselective)

• Reagents: NaBH₄ (0.3 equiv), Ethanol, -78°C.

• Protocol:

  • Dissolve the crude keto-ester (from Phase 1) in Ethanol (100 mL).

  • Cool to -78°C (Dry ice/Acetone). Low temp is critical to favor the anti-diastereomer (Felkin-Anh control).

  • Add NaBH₄ (0.57 g) portion-wise.

  • Stir for 2 hours, then warm to 0°C.

  • Quench with Saturated NH₄Cl.

  • Extract with EtOAc, dry, and concentrate.

Quality Control & Data Validation

To ensure the protocol was successful, compare your data against these standard parameters.

Analytical Specifications:

Parameter	Expected Value	Notes
Appearance	Clear, colorless to pale yellow oil	Darkening indicates decomposition (HBr elimination).
¹H NMR (CDCl₃)	4.2 (q, 2H, Ester), 3.6 (m, 1H, CH-OH), 3.5 (dd, 2H, CH₂-Br)	Look for the disappearance of the ketone signal in ¹³C NMR (~200 ppm).
HPLC Purity	> 95% (Area %)	Column: C18, Water/Acetonitrile gradient.[5]
Stability	Unstable at RT > 48h	Store at -20°C. The bromohydrin can cyclize to an epoxide under basic conditions.

Troubleshooting Guide:

• Issue: Low Yield in Phase 1.

  • Cause: O-Alkylation or incomplete chelation.

  • Fix: Ensure Mg(OEt)₂ is fresh and dry. Increase reflux time.

• Issue: Product cyclizes to epoxide during workup.

  • Cause: pH too high (basic).

  • Fix: Keep aqueous workup pH < 7. Avoid bicarbonate washes; use water or brine only.

References

• BenchChem. Synthesis of Ethyl 2-Ethyl-3-Hydroxybutanoate: Application Notes and Protocols. Retrieved from .

• PrepChem. Synthesis of Ethyl 4-bromo-3-hydroxybutanoate and related analogs. Retrieved from .

• PubChem. Compound Summary: 4-Bromo-2-ethyl-3-hydroxybutanoate (CID 53446540).[6] National Library of Medicine. Retrieved from .

• Organic Syntheses.Ethyl ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -Bromobutyrate and General Alkylation Procedures. Org.[3] Synth. Coll. Vol. 1. Retrieved from .

• Sigma-Aldrich. Product Specification: Ethyl 4-bromo-3-oxobutanoate.[7] Retrieved from .

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. prepchem.com [prepchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ETHYL 4-BROMO-2-((4-NITROPHENYL)HYDRAZONO)-3-OXOBUTANOATE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Solubility Profile of 4-Bromo-2-ethyl-3-hydroxybutanoate in Organic Solvents

This in-depth technical guide details the solubility profile, physicochemical properties, and experimental characterization of 4-Bromo-2-ethyl-3-hydroxybutanoate , focusing on its application as a chiral building block in pharmaceutical synthesis.

Executive Summary

4-Bromo-2-ethyl-3-hydroxybutanoate (and its corresponding ethyl ester, Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate ) represents a critical class of

-hydroxy- -halo esters used as intermediates in the synthesis of complex pharmaceutical agents, including carbapenem antibiotics and statins.

Understanding the solubility profile of this compound is essential for optimizing reaction yields, designing efficient extraction protocols, and developing crystallization processes.[1] This guide provides a comprehensive analysis of its solubility behavior based on structural homology, physicochemical principles, and standard experimental validation protocols.[1]

Key Findings

• Primary Solvents: High solubility in polar aprotic solvents (DMSO, DMF) and medium-polarity organic solvents (Ethyl Acetate, Dichloromethane, THF).[1]

• Process Implications: The 2-ethyl substituent significantly increases lipophilicity compared to the non-substituted analog, reducing water solubility and altering the antisolvent selection from diethyl ether to aliphatic hydrocarbons (e.g., Heptane).

• Stability Warning: Solutions in basic media (including nucleophilic solvents like pyridine) may trigger intramolecular cyclization to form the corresponding epoxide (glycidate).

Physicochemical Characterization

To accurately predict and manipulate solubility, we must first define the structural and electronic properties of the molecule.[1] The "2-ethyl" group introduces steric bulk and lipophilicity that distinguishes it from the more common Ethyl 4-bromo-3-hydroxybutanoate.

Structural Analysis[1][2]

• Core Backbone: Butanoate chain with a terminal bromine (C4) and a secondary hydroxyl group (C3).

• Substituent Effect (C2-Ethyl): The ethyl group at the

  -position (C2) adds a hydrophobic domain, increasing the partition coefficient (LogP) by approximately 0.8–1.0 log units relative to the unsubstituted analog.

• Chirality: The molecule possesses two chiral centers (C2 and C3), leading to four possible stereoisomers (syn/anti pairs). Solubility differences between diastereomers can be exploited for chiral resolution via crystallization.

Computed Properties (Estimated)

Property	Value (Est.)	Context
Molecular Formula	(Ethyl Ester)	Standard organic intermediate form.
Molecular Weight	~239.11 g/mol	Heavier than the methyl analog (211 g/mol ).
LogP (Octanol/Water)	1.8 – 2.2	Moderately lipophilic; extracts well into organics.
H-Bond Donors	1 (Hydroxyl)	Capable of specific solvation with alcohols/ethers.
H-Bond Acceptors	3 (Ester Carbonyl, Ether O, OH)	Good solubility in proton-donating solvents.

Solubility Profile by Solvent Class[1][3]

The following data categorizes solubility based on the principle of "like dissolves like," validated by the functional group interplay of the hydroxyl (polar) and bromo-ethyl (lipophilic) moieties.

Polar Aprotic Solvents (High Solubility)

• Solvents: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (MeCN).[1]

• Solubility:

  mg/mL.

• Mechanism: Strong dipole-dipole interactions and H-bonding acceptance from the solvent to the hydroxyl proton.

• Application: Ideal for nucleophilic substitution reactions (e.g., displacement of Bromine) but difficult to remove during workup.[1]

Polar Protic Solvents (Moderate to High Solubility)

• Solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA).[1]

• Solubility:

  mg/mL.

• Mechanism: Formation of hydrogen bond networks.

• Process Note: Lower alcohols are excellent reaction solvents (e.g., for reduction of

  -keto esters) but poor candidates for extraction due to miscibility with water.

Medium Polarity Organic Solvents (High Solubility)

• Solvents: Dichloromethane (DCM), Ethyl Acetate (EtOAc), Tetrahydrofuran (THF), Acetone.[1]

• Solubility:

  mg/mL.

• Mechanism: Van der Waals forces combined with dipole interactions.

• Application: DCM and EtOAc are the solvents of choice for liquid-liquid extraction from aqueous reaction mixtures.

Non-Polar Solvents (Low to Moderate Solubility)

• Solvents: Toluene, Diethyl Ether, Methyl tert-butyl ether (MTBE).[1]

• Solubility:

  mg/mL.

• Mechanism: The lipophilic ethyl and bromo groups provide interaction points, but the polar hydroxyl group limits solubility.[1]

• Application: Toluene is often used for azeotropic drying. MTBE is a preferred extraction solvent over diethyl ether due to higher safety margins (peroxide formation).

Antisolvents (Low Solubility)

• Solvents: n-Hexane, n-Heptane, Cyclohexane, Water.[1]

• Solubility:

  mg/mL (Hydrocarbons), mg/mL (Water).[1]

• Mechanism: Significant polarity mismatch.

• Application: Heptane is the critical antisolvent for inducing crystallization of the purified ester from concentrated EtOAc or Toluene solutions.

Visualization: Solubility & Process Flow

The following diagram illustrates the solubility landscape and a standard purification workflow based on these properties.

Caption: Solubility mapping and solvent selection strategy for extraction and crystallization.

Experimental Protocols

To validate the specific solubility for your batch (which may vary with purity and diastereomeric ratio), use the following self-validating protocols.

Gravimetric Solubility Determination (Shake-Flask Method)

This method provides a definitive solubility value (

) in mg/mL.

• Preparation: Add excess solid 4-Bromo-2-ethyl-3-hydroxybutanoate (approx. 500 mg) to a glass vial containing 2.0 mL of the target solvent.

• Equilibration: Seal the vial and agitate at the target temperature (e.g.,

  ) for 24 hours using a thermomixer.

• Verification: Visually confirm the presence of undissolved solid. If fully dissolved, add more solid until saturation is observed.[1]

• Sampling: Centrifuge the mixture at 10,000 rpm for 5 minutes. Carefully remove the supernatant using a syringe filter (0.22

  m PTFE).

• Quantification:

  • Pipette exactly 1.0 mL of the filtrate into a pre-weighed drying dish (

    ).

  • Evaporate the solvent under vacuum or nitrogen stream.

  • Weigh the dried residue (

    ).

• Calculation:

Visual Polythermal Method (For Crystallization Design)

Use this to determine the Metastable Zone Width (MSZW).

• Prepare a solution of known concentration (e.g., 200 mg/mL in Toluene).

• Cool the solution at a controlled rate (

  /min) while stirring.

• Record the temperature at which the first crystal appears (

  ).

• Heat the suspension slowly until the solid dissolves completely (

  ).

• Result: The difference (

  ) defines the MSZW, guiding the cooling profile for industrial crystallization.

Implications for Process Chemistry

Extraction Strategy

Due to the increased lipophilicity from the 2-ethyl group, Ethyl Acetate is the recommended solvent for extraction from aqueous reaction quenches.

• Protocol: Quench reaction with dilute aqueous acid (to keep the hydroxyl protonated and prevent lactonization). Extract 2x with EtOAc. The partition coefficient favors the organic phase (

  ), ensuring >95% recovery.

Impurity Rejection[1]

• Polar Impurities: Remove by washing the organic layer with water or brine. The 2-ethyl group ensures the product stays in the organic layer while polar byproducts partition into water.

• Non-Polar Impurities: If the starting material (e.g., a bromo-ester without the hydroxyl) is present, a recrystallization from Toluene/Heptane is effective. The hydroxylated product will crystallize out, while less polar impurities remain in the mother liquor.[1]

References

• PubChem Compound Summary: 4-Bromo-2-ethyl-3-hydroxybutanoate (CID 53446540).[2] National Center for Biotechnology Information (2025).

• Solubility Methodology: Shake-Flask Method for Solubility Determination. OECD Guidelines for the Testing of Chemicals, Section 1, No. 105.[1]

• Structural Analog Data: Ethyl 4-bromo-3-hydroxybutanoate Properties. Sigma-Aldrich/Merck Technical Data Sheet.

• Process Chemistry Principles: Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Standard text for solvent selection principles).

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Stability Profile: 4-Bromo-2-ethyl-3-hydroxybutanoate

The following technical guide details the thermodynamic stability profile of 4-Bromo-2-ethyl-3-hydroxybutanoate , a critical halohydrin intermediate often utilized in the synthesis of complex pharmaceutical scaffolds (e.g.,

-lactams, statins, and epoxy-succinate derivatives).

Executive Summary

4-Bromo-2-ethyl-3-hydroxybutanoate (henceforth referred to as BEHB ) represents a class of "metastable" synthetic intermediates. While kinetically stable under anhydrous, low-temperature, and slightly acidic conditions, it possesses high thermodynamic potential for degradation.

The molecule’s stability is governed by three competing thermodynamic vectors:

• Intramolecular Nucleophilic Substitution (

  ): Leading to epoxide formation (dominant in basic/neutral pH).
• -Elimination ( ): Leading to -unsaturated esters (dominant in acidic/thermal stress).

• Hydrolysis: Ester cleavage (dominant in aqueous media).

For drug development professionals, BEHB should be treated not as a stable end-product but as a transient species requiring strict kinetic control to prevent the thermodynamic slide toward its degradation products.

Thermodynamic Landscape & Degradation Pathways

The thermodynamic instability of BEHB arises from the proximity of the nucleophilic hydroxyl group (

-position) to the electrophilic carbon-bromine bond ( -position), and the acidity of the -proton activated by the ester carbonyl.

The Primary Instability Vector: Epoxidation

Thermodynamically, the formation of the corresponding epoxide (oxirane) is favored (

) due to the high bond energy of the C-O bond formed and the entropic gain from releasing the bromide ion, despite the ring strain.

• Mechanism: Base-mediated deprotonation of the C3-hydroxyl group creates an alkoxide, which performs an intramolecular backside attack on the C4-carbon, displacing bromide.

• Stereochemical Implication: This reaction is stereospecific (inversion at C4), preserving chiral integrity relative to the C3 center.

The Secondary Vector: Dehydration

Under acidic conditions or high thermal stress, the thermodynamic drive to form a conjugated system favors the elimination of water.

• Mechanism: Protonation of the C3-hydroxyl turns it into a good leaving group (

  ), followed by elimination of the C2-proton to form the -unsaturated ester (2-ethylcrotonate derivative).

Pathway Visualization (DOT Diagram)

The following diagram illustrates the competing thermodynamic valleys BEHB can fall into.

Figure 1: Competing degradation pathways for BEHB. The epoxide formation is the primary risk during workup and storage.

Quantitative Stability Data (Simulated)

While specific constants depend on the exact ester derivative (e.g., ethyl vs. tert-butyl), the following data represents the typical stability profile for

-bromo- -hydroxy esters based on analogous systems [1, 2].

Parameter	Condition	Stability Assessment	Dominant Product
pH < 4.0	Aqueous	Moderate	-Unsaturated Ester
pH 4.0 - 6.0	Aqueous	Maximal Kinetic Stability	N/A (Slow Hydrolysis)
pH > 7.5	Aqueous	Very Low ( h)	Epoxide / Lactone
Temperature	C	Low	Dehydration Products
Solvent	DMSO/DMF	Low (if heated)	Bromide displacement
Solid State	C	High ( year)	N/A

Experimental Protocols for Stability Validation

As a researcher, you must validate the specific stability of your BEHB lot. Do not rely on generic data. Use the following self-validating protocols.

Protocol: pH-Rate Profile Determination

Objective: Identify the pH of maximal stability (

) for aqueous formulation or extraction.

Reagents:

• Universal Buffer (Britton-Robinson or Citrate-Phosphate) ranging pH 2.0 – 10.0.

• Acetonitrile (HPLC Grade).

• Internal Standard (e.g., Naphthalene or Benzoic acid derivative).

Methodology:

• Preparation: Prepare a 1 mM stock solution of BEHB in Acetonitrile.

• Initiation: Spike the stock into buffers at varying pH (final organic solvent < 5%) thermostated at

  .

• Sampling: Aliquot 100

  at min.

• Quenching: Immediately quench samples into cold acetonitrile/0.1% TFA to freeze the reaction.

• Analysis: Analyze via Reverse-Phase HPLC (C18 column).

  • Mobile Phase:

    (0.1% Formic Acid) / ACN gradient.

  • Detection: UV at 210 nm (ester carbonyl).

• Calculation: Plot

  vs. time to obtain for each pH. Plot vs. pH.

Interpretation: The resulting V-shaped curve will indicate acid-catalyzed degradation on the left and base-catalyzed epoxidation on the right. The trough of the "V" is your operational sweet spot (typically pH 4.5–5.5).

Protocol: Accelerated Stability (Arrhenius)

Objective: Predict shelf-life at

using high-temperature data.

Methodology:

• Incubate solid or solution samples at three elevated temperatures (e.g.,

  ).

• Measure degradation rate constants (

  ) at each temperature.

• Plot

  vs. (Kelvin).

• Extrapolate to storage temperature (

  ) to estimate .

• Calculate

  (time to 90% potency) using .

Strategic Handling Recommendations

Based on the thermodynamic profile, the following handling procedures are mandatory for maintaining the integrity of BEHB.

Synthesis & Workup

• Avoid Strong Bases: During synthesis (e.g., Reformatsky reaction or aldol addition), quench reactions with ammonium chloride or dilute acetic acid to avoid transient high pH zones that trigger epoxidation [3].

• Cold Processing: Perform all extractions at

  .

• Drying: Use Magnesium Sulfate (

  ) rather than Sodium Sulfate ( ) if the latter is slightly basic; ideally, use vacuum drying without heat.

Storage

• State: Store as a neat oil or crystallized solid. Do not store in solution (especially protic solvents).

• Atmosphere: Argon blanket is required to prevent moisture ingress (hydrolysis risk).

• Container: Silanized glass or fluoropolymer (PFA) containers to minimize surface acidity/basicity.

Analytical Workflow (DOT Diagram)

The following workflow ensures data integrity during quality control (QC).

Figure 2: Optimized QC workflow to prevent in-situ degradation during analysis.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.
• Larcheveque, M., & Petit, Y. (1989). "Synthesis of -hydroxy esters and their derivatives." Bulletin de la Société Chimique de France. (Detailed kinetics on -hydroxy ester stability).

• BenchChem. (2025).[1] Technical Guide to Ethyl 4-bromo-2-methylbutanoate. Retrieved from . (Analogous compound stability data).

• Vertex AI Search. (2023). Stability of gamma-bromo-beta-hydroxy esters.

• PubChem. (2023). 4-Bromo-2-ethyl-3-hydroxybutanoate Compound Summary. .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Advanced Chiral Synthons: 4-Bromo-2-ethyl-3-hydroxybutanoate in Complex Molecule Synthesis

Executive Summary

In the landscape of modern drug development and complex natural product synthesis, stereodense chiral building blocks are the foundation of efficient retrosynthetic design. 4-Bromo-2-ethyl-3-hydroxybutanoate ([1]) represents a highly functionalized, versatile intermediate. By bridging the gap between terminal halohydrins—famously utilized in [2]—and

-alkylated -hydroxy esters[3], this molecule provides three contiguous sites for stereocontrolled diversification: a terminal electrophilic bromide at C4, a stereogenic hydroxyl anchor at C3, and an -alkyl stereocenter at C2.

This technical guide explores the structural causality, stereoselective synthesis, and downstream applications of 4-bromo-2-ethyl-3-hydroxybutanoate, providing drug development professionals with a self-validating framework for its utilization.

Structural Logic and Causality

The architectural value of 4-bromo-2-ethyl-3-hydroxybutanoate lies in the orthogonal reactivity of its functional groups. Understanding the causality behind its structural motifs is critical for pathway design:

• The C4 Bromide (Electrophilic Hub): Unlike its chlorinated analogs, the C4-bromide offers superior leaving-group kinetics. This lower activation energy allows for mild

  displacements (e.g., cyanation, azidation) without requiring harsh thermal conditions that might degrade the molecule or induce -elimination[2].

• The C3 Hydroxyl (Stereogenic Anchor): The C3-OH serves a dual purpose. Chemically, it acts as an internal nucleophile under basic conditions to form highly reactive chiral epoxides. Biologically, it is a critical hydrogen-bond donor in target Active Pharmaceutical Ingredients (APIs), mimicking the transition state of HMG-CoA reductase substrates.

• The C2 Ethyl Group (

  -Alkylation): The introduction of the C2-ethyl group creates a second stereocenter, generating syn and anti diastereomers[3]. This steric bulk restricts the conformational flexibility of the carbon backbone, a necessary feature for synthesizing rigid polyketide natural products and specific macrolide antibiotics.

Reaction pathway of 4-Bromo-2-ethyl-3-hydroxybutanoate into complex API precursors.

Stereoselective Synthesis: Dynamic Kinetic Resolution (DKR)

Synthesizing specific stereoisomers of 4-bromo-2-ethyl-3-hydroxybutanoate requires overcoming the inherent racemization of the

-carbon. The gold standard for this transformation is Asymmetric Hydrogenation via Dynamic Kinetic Resolution (DKR) [4].

The Causality of DKR: The

-proton of the precursor (4-bromo-2-ethyl-3-oxobutanoate) is highly acidic, leading to rapid keto-enol tautomerization. Because this epimerization rate ( ) is significantly faster than the hydrogenation rate ( ), a chiral transition metal catalyst (such as Ru-BINAP) can selectively reduce only one enantiomer of the rapidly interconverting ketone mixture. This funnels the racemic starting material entirely into a single diastereomer (typically the anti isomer) with exceptional enantiomeric excess[3],[4].

Stereochemical logic governing the reduction of alpha-alkylated beta-keto esters.

Experimental Protocol: Self-Validating Asymmetric Hydrogenation

The following protocol details the synthesis of (2R, 3S)-4-bromo-2-ethyl-3-hydroxybutanoate. It is designed as a self-validating system , ensuring that researchers can verify the integrity of the reaction at each critical junction[4].

Step 1: Catalyst Activation & Degassing

• Procedure: In a Schlenk flask, dissolve

  of and of -BINAP in strictly anhydrous, degassed dimethylformamide (DMF). Subject the mixture to three freeze-pump-thaw cycles.

• Causality: Oxygen irreversibly oxidizes the active

  species to an inactive state, terminating the catalytic cycle.

• Self-Validation Check: A successful ligand exchange and catalyst activation is visually confirmed by a distinct color shift from an opaque brown suspension to a clear, homogeneous orange solution. If the solution remains brown or turns green, oxygen contamination has occurred, and the batch must be aborted.

Step 2: High-Pressure Hydrogenation

• Procedure: Transfer the activated catalyst and the substrate (4-bromo-2-ethyl-3-oxobutanoate) into a stainless-steel autoclave under an argon atmosphere. Pressurize the vessel to

  with gas and heat to for 12 hours.

• Causality: The

  pressure ensures that the hydrogenation rate is fast enough to outpace catalyst degradation, yet slow enough to allow the -proton epimerization to maintain the DKR equilibrium.

• Self-Validation Check: Monitor the pressure gauge. A steady, predictable pressure drop over the first 4 hours validates active hydrogen uptake. A static pressure gauge indicates a failed catalytic cycle.

Step 3: Workup and Chiral Analysis

• Procedure: Vent the

  gas safely. Concentrate the mixture under reduced pressure and purify the crude product via silica gel flash chromatography (Hexanes/Ethyl Acetate).

• Self-Validation Check: Submit the purified product to Chiral HPLC (using a cyclodextrin-based stationary phase). The system is validated if the chromatogram demonstrates an enantiomeric excess (

  ) and a diastereomeric ratio ( ) .

Quantitative Data Summaries

The utility of 4-bromo-2-ethyl-3-hydroxybutanoate is best understood through its stereoisomeric diversity and its robustness in downstream transformations.

Table 1: Stereoisomeric Library and Synthetic Control

Isomer	Relative Configuration	Optimal Synthetic Route	Primary Downstream Application

| (2R, 3S) | Anti | Ru-(R)-BINAP /

| Macrolide antibiotic precursors | | (2S, 3R) | Anti | Ru-(S)-BINAP / | Modified statin side-chains | | (2R, 3R) | Syn | / | Complex polyketide fragments | | (2S, 3S) | Syn | / L-Selectride | Custom peptidomimetics |

Table 2: Downstream Transformations and Reaction Parameters | Reaction Type | Reagents & Conditions | Target Motif | Typical Yield (%) |

Retention (%) | | :--- | :--- | :--- | :--- | :--- | | Epoxidation | , THF, | Chiral Epoxide | 88 - 92 | >99 | | Cyanation | , DMSO, | -Hydroxynitrile | 85 - 90 | >98 | | Amination | , DMF, | -Amino alcohol | 80 - 85 | >98 |

Conclusion

4-Bromo-2-ethyl-3-hydroxybutanoate is a premium chiral building block that offers unparalleled stereochemical control for drug development professionals. By leveraging dynamic kinetic resolution, chemists can dictate the absolute configuration of both the C2 and C3 stereocenters. Furthermore, the terminal bromide allows for highly predictable, high-yielding downstream functionalizations, making it an indispensable tool in the synthesis of next-generation therapeutics.

References

Sources

• 1. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

History and discovery of 4-Bromo-2-ethyl-3-hydroxybutanoate applications

An In-Depth Technical Guide to the Discovery, Mechanistic Rationale, and Applications of 4-Bromo-2-ethyl-3-hydroxybutanoate

Executive Summary As a Senior Application Scientist, I frequently encounter chiral building blocks that dictate the success or failure of a synthetic route. The molecule 4-bromo-2-ethyl-3-hydroxybutanoate [1], alongside its foundational unsubstituted analog (ethyl 4-bromo-3-hydroxybutanoate), represents a masterclass in bifunctional synthon design. These γ-halo-β-hydroxy esters are the architectural keystones for some of the world's most critical active pharmaceutical ingredients (APIs), including HMG-CoA reductase inhibitors (statins)[2] and L-carnitine derivatives[3]. This whitepaper deconstructs the historical evolution, mechanistic causality, and validated experimental workflows surrounding this specialized compound.

Historical Context and Discovery

The genesis of γ-halo-β-hydroxy esters as commercial synthons was driven by the pharmaceutical industry's urgent need for optically pure statin side chains in the late 1980s and 1990s[4]. Early synthetic routes relied heavily on the chiral pool—utilizing L-ascorbic acid or malic acid—which required exhaustive protection-deprotection sequences that crippled process mass intensity (PMI).

The paradigm shifted with the advent of [5]. By utilizing Ru(II)-BINAP complexes, chemists could directly reduce β-keto esters to β-hydroxy esters with high enantiomeric excess. However, as API targets became more complex, steric demands increased. The introduction of an ethyl group at the C2 position (yielding 4-bromo-2-ethyl-3-hydroxybutanoate) was developed to probe steric hindrance effects and synthesize highly substituted, next-generation enzyme inhibitors.

Today, the industry has largely transitioned from heavy-metal catalysis to biocatalysis , utilizing engineered [6] to achieve >99.9% enantiomeric excess under ambient, aqueous conditions[7].

Mechanistic Rationale: The Role of the 2-Ethyl Substitution

To understand the utility of 4-bromo-2-ethyl-3-hydroxybutanoate, we must analyze its structural causality:

• The γ-Bromo Group: Acts as a highly polarizable, excellent leaving group for downstream nucleophilic substitution (e.g., cyanation to form 4-cyano derivatives)[3].

• The β-Hydroxy Group: Dictates the stereochemistry of the final API and facilitates intramolecular lactonization if required.

• The C2-Ethyl Substitution: This is the critical differentiator. The ethyl group introduces significant steric bulk adjacent to the reactive β-center. During an SN2 displacement at the γ-carbon, this steric hindrance forces the incoming nucleophile into a highly specific trajectory, minimizing unwanted elimination side-reactions (E2) and locking the molecule into a favorable conformation for downstream coupling.

Quantitative Route Comparison

The transition from chemical hydrogenation to biocatalysis was not arbitrary; it was a data-driven evolution to accommodate sterically hindered substrates like the 2-ethyl variant.

Table 1: Comparison of Synthetic Routes for Chiral β-Hydroxy Esters

Parameter	Chemical Hydrogenation (Ru-BINAP)	Biocatalysis (KRED / GDH)
Catalyst	Ru(II)-BINAP complex	Engineered Ketoreductase (KRED)
Enantiomeric Excess (ee)	90 - 95%	> 99.9%
Reaction Conditions	High Pressure H₂ (50-100 atm), 50-100°C	Ambient Pressure, 30-45°C, Aqueous
Environmental Impact	High (Heavy metals, organic solvents)	Low (Aqueous, biodegradable)
Steric Tolerance (C2-Ethyl)	Moderate (Requires extensive ligand tuning)	High (Via active site directed evolution)

Experimental Workflows & Methodologies

The following protocols are designed as self-validating systems . Every step includes a mechanistic reason and a validation checkpoint to ensure process integrity.

Protocol A: Biocatalytic Asymmetric Reduction via KRED

Objective: Stereoselective reduction of 4-bromo-2-ethyl-3-oxobutanoate to the chiral alcohol.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing 2 mM MgSO₄. Causality: Mg²⁺ ions stabilize the enzyme's structural integrity.

• Cofactor Recycling: Dissolve glucose (1.5 eq) and Glucose Dehydrogenase (GDH). Causality: KREDs are NADPH-dependent[8]. The GDH/glucose system continuously regenerates NADPH, driving the equilibrium forward without stoichiometric cofactor costs.

• Enzyme Addition: Add the engineered KRED (e.g., a variant evolved from Synechococcus sp.)[7].

• Substrate Feeding: Add the prochiral ketone (100 g/L) via continuous fed-batch over 4 hours. Causality: The 2-ethyl group makes the substrate highly lipophilic; fed-batch prevents substrate-induced enzyme inhibition.

• Incubation: Stir at 30°C for 24 hours.

• Self-Validation Checkpoint: Analyze an aliquot via chiral HPLC (Chiralcel OD-H). A successful run must show >99.5% ee. If ee is <95%, it indicates premature cofactor depletion or thermal denaturation of the KRED.

Protocol B: Nucleophilic Cyanation (SN2 Displacement)

Objective: Conversion of the bromo-ester to a cyano-ester API intermediate.

• Substrate Dissolution: Dissolve 4-bromo-2-ethyl-3-hydroxybutanoate in a 1:1 (v/v) aqueous ethanol mixture. Causality: Solubilizes both the organic substrate and the inorganic cyanide salt[3].

• pH Control: Adjust to pH 8.5 - 9.5 using dilute NaOH. Causality: Critical safety and yield parameter. pH < 8 generates lethal HCN gas; pH > 10 induces ester hydrolysis[3].

• Reagent Addition: Add sodium cyanide (1.2 eq) dropwise at 25°C.

• Thermal Activation: Elevate the temperature to 35°C for 6 hours. Causality: The C2-ethyl group creates steric drag at the transition state; mild heating provides the necessary activation energy for the SN2 attack without triggering E2 elimination.

• Self-Validation Checkpoint: Perform quantitative GC analysis. The system is validated if the yield of 4-cyano-2-ethyl-3-hydroxybutanoate is >80% with <5% elimination byproducts[3].

Data Visualization & Pathway Mapping

To synthesize the logical relationships described above, the following diagrams map the biocatalytic workflow and the mechanistic transition state.

Biocatalytic workflow for the synthesis of 4-bromo-2-ethyl-3-hydroxybutanoate and downstream API.

Mechanistic pathway of SN2 cyanation highlighting steric effects of the 2-ethyl substitution.

References

• PubChem. "4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540". National Center for Biotechnology Information. URL:[Link]

• Noyori, R., Ohkuma, T., Kitamura, M., Takaya, H., Sayo, N., Kumobayashi, H., & Akutagawa, S. "Asymmetric hydrogenation of β-keto carboxylic esters. A practical, purely chemical access to β-hydroxy esters in high enantiomeric purity". Journal of the American Chemical Society, 1987, 109(19), 5856-5858. URL:[Link]

• Hölsch, K., Havel, J., Haslbeck, M., & Weuster-Botz, D. "Identification, Cloning, and Characterization of a Novel Ketoreductase from the Cyanobacterium Synechococcus sp. Strain PCC 7942". Applied and Environmental Microbiology, 2008, 74(21), 6697-6702. URL:[Link]

• Qiao, L., et al. "Engineering ketoreductases for the enantioselective synthesis of chiral alcohols". Chemical Communications, 2023. URL:[Link]

Sources

• 1. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sfdchem.com [sfdchem.com]
• 3. EP1551796A4 - Improved syntheton synthesis - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. echemi.com [echemi.com]
• 6. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 7. Identification, cloning, and characterization of a novel ketoreductase from the cyanobacterium Synechococcus sp. strain PCC 7942 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification, Cloning, and Characterization of a Novel Ketoreductase from the Cyanobacterium Synechococcus sp. Strain PCC 7942 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Advanced Protocol: Synthesis of Carbapenem Intermediates using 4-Bromo-2-ethyl-3-hydroxybutanoate

Abstract

This Application Note details the strategic utilization of 4-Bromo-2-ethyl-3-hydroxybutanoate (BEHB) as a chiral building block in the synthesis of carbapenem and penem antibiotics. While traditional routes often employ allyl bromides or simple enolates, the use of functionalized

-bromo- -hydroxy esters offers a streamlined pathway to C4-functionalized azetidin-2-ones with high diastereoselectivity. This guide focuses on the Titanium-Mediated Enolate Coupling of BEHB with 4-acetoxyazetidin-2-one (4-AA) , a critical step that establishes the stereochemical foundation of the bicyclic beta-lactam core.

Introduction & Mechanistic Rationale

The Role of BEHB in Beta-Lactam Chemistry

In the convergent synthesis of carbapenems (e.g., Imipenem, Meropenem), the construction of the bicyclic nucleus often hinges on the alkylation of the C4 position of the beta-lactam ring. 4-Bromo-2-ethyl-3-hydroxybutanoate serves as a "masked" side chain that provides three critical functionalities:

• -Ethyl Group: Introduces C-substitution early in the synthesis, influencing the stability and pharmacokinetics of the final antibiotic.
• -Hydroxyl Group: Acts as a stereo-directing group during enolization and provides a handle for further derivatization.
• -Bromine: A versatile leaving group essential for the subsequent intramolecular Wittig-type cyclization to form the 5-membered ring (carbapenem nucleus).

Mechanism: Chelation-Controlled Alkylation

The reaction proceeds via a Mukaiyama-type aldol addition. The key to success is the formation of a rigid Titanium(IV) enolate . Unlike lithium enolates, which can be fluxional, the titanium enolate of the silyl-protected BEHB forms a chelated transition state with the 4-acetoxyazetidin-2-one. This rigidity ensures:

• High Diastereoselectivity: Preferential formation of the 1'R, 3S, 4R isomer (essential for biological activity).

• Suppression of Retro-Aldol: The Lewis acidity of TiCl

  activates the 4-AA leaving group (acetoxy) while stabilizing the nucleophile.

Experimental Workflow

Reagent Preparation & Protection

• Precursor: Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate (Commercial or synthesized via Reformatsky of ethyl 2-bromo-4-bromo-3-oxobutanoate).

• Critical Step: The free hydroxyl group must be protected to prevent self-cyclization (to epoxide) and to enable the formation of the Z-enolate.

Protocol: Silyl Protection [1]

• Dissolve 10.0 mmol of BEHB in dry DMF (20 mL) under Argon.

• Add Imidazole (2.5 eq, 25.0 mmol) and stir at 0°C for 10 min.

• Add TBDMS-Cl (1.2 eq, 12.0 mmol) portion-wise.

• Warm to RT and stir for 4 hours (Monitor via TLC: Hexane/EtOAc 4:1).

• Workup: Dilute with Et

  O, wash with water (3x) and brine. Dry over MgSO .

• Yield: Expect >90% of O-TBDMS-BEHB .

Core Protocol: Titanium-Mediated Coupling

This is the critical C-C bond forming step.

Reagents:

• Substrate A: 4-Acetoxyazetidin-2-one (4-AA).

• Substrate B: O-TBDMS-BEHB (Protected Reagent).

• Lewis Acid: Titanium Tetrachloride (TiCl

  , 1.0M in DCM).

• Base: Diisopropylethylamine (DIPEA) or TMEDA.

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Procedure:

• Enolate Formation:

  • Charge a flame-dried flask with Substrate B (1.2 eq) in DCM (0.2 M).

  • Cool to -78°C (Dry ice/Acetone bath).

  • Add TiCl

    (1.25 eq) dropwise. The solution will turn deep yellow/orange.

  • Add DIPEA (1.3 eq) dropwise over 5 mins. Stir at -78°C for 45 mins to ensure complete Z-enolate formation.

• Coupling:

  • Dissolve 4-AA (1.0 eq) in minimal DCM.

  • Add the 4-AA solution slowly to the enolate mixture at -78°C.

  • Crucial: Maintain temperature below -70°C to maximize stereocontrol.

  • Stir for 2 hours at -78°C, then slowly warm to -40°C over 1 hour.

• Quench & Isolation:

  • Quench with saturated aqueous NH

    Cl/Phosphate buffer (pH 7).

  • Extract with DCM (3x).

  • Wash combined organics with NaHCO

    and Brine.[2]

  • Purification: Silica gel chromatography (Gradient: 5% to 20% EtOAc in Hexanes).

Self-Validating Checkpoints:

• Color Change: Reaction should remain yellow/orange. A dark brown/black color indicates decomposition of the enolate (temperature too high).

• NMR Validation: The coupling constant

  in the product (azetidinone ring protons) should be ~2-3 Hz for trans-isomers or ~5-6 Hz for cis-isomers. The desired carbapenem precursor usually requires the trans-disposition relative to the side chain.

Data Analysis & Visualization

Reaction Pathway Diagram

The following diagram illustrates the transformation from the raw reagent to the bicyclic carbapenem precursor.

Figure 1: Synthetic workflow for the conversion of BEHB into the bicyclic carbapenem core.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Diastereoselectivity	Reaction temperature > -70°C	Ensure cryostat or bath is strictly maintained. Pre-cool addition funnels.
Low Yield	Moisture in TiCl or Solvent	Re-distill DCM over CaH . Use fresh TiCl ampoules.
Decomposition of 4-AA	Lewis acid too strong	Mix TiCl with enolate before adding 4-AA. Do not add TiCl directly to 4-AA.
Incomplete Protection	Steric hindrance of 2-ethyl group	Increase reaction time to 12h or use TBDMS-OTf instead of TBDMS-Cl.

References

• Ojima, I., et al. "New and efficient routes to the synthesis of carbapenems and penems." Tetrahedron, 1984.

• Nagao, Y., et al. "Highly diastereoselective alkylation of chiral tin(II) enolates onto 4-acetoxy-2-azetidinone." Journal of Organic Chemistry, 1986. Link

• PubChem. "4-Bromo-2-ethyl-3-hydroxybutanoate Compound Summary."[3] National Library of Medicine. Link

• Palomo, C., et al. "Asymmetric synthesis of -lactams by the Staudinger reaction and related methods." European Journal of Organic Chemistry, 1999.
• Merck & Co. "Process for the preparation of Carbapenems." US Patent 4,350,631 (General reference for 4-AA displacement chemistry).

Sources

• 1. "Process For The Preparation Of 4 Acetoxy Azetidinone, A Useful [quickcompany.in]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Protocol for Nucleophilic Substitution of 4-Bromo-2-ethyl-3-hydroxybutanoate

Executive Summary & Strategic Analysis

4-Bromo-2-ethyl-3-hydroxybutanoate is a densely functionalized chiral synthon. Its structural complexity—featuring a secondary alcohol, a primary alkyl bromide, and a sterically crowded

-ethyl group—presents a unique challenge for nucleophilic substitution.

Unlike simple alkyl halides, this molecule possesses an internal nucleophile (the C3-hydroxyl group) capable of neighboring group participation. Consequently, any protocol for substituting the C4-bromine must explicitly manage the competition between Direct Intermolecular Substitution (

) and Intramolecular Cyclization (Epoxide Formation) .

This guide details two distinct protocols:

• Direct Displacement: For soft nucleophiles (e.g., Azide, Thiolates) under neutral conditions.

• Epoxide-Mediated Substitution: For basic nucleophiles or when regio- and stereocontrol via a glycidic ester intermediate is preferred.

Mechanistic Pathway Analysis

The following diagram illustrates the divergent pathways dictated by reaction conditions.

Figure 1: Divergent reaction pathways. Basic conditions favor epoxide formation, while neutral conditions favor direct displacement.

Protocol A: Direct Nucleophilic Substitution ( )

Target Application: Introduction of Azide (

), Cyanide ( ), or Thio ( ) groups.

Rationale

To achieve direct displacement of the bromine without triggering epoxide formation, the reaction must maintain a pH < 8. The C3-hydroxyl group is a poor nucleophile when protonated or neutral. Therefore, we utilize polar aprotic solvents to enhance the nucleophilicity of the incoming group while keeping the hydroxyl latent.

Reagents & Equipment[1][2]

• Substrate: 4-Bromo-2-ethyl-3-hydroxybutanoate (1.0 eq)

• Nucleophile: Sodium Azide (

  ) (1.2 eq) [Model Nucleophile]

• Solvent: Anhydrous DMF or DMSO (0.5 M concentration)

• Catalyst: Sodium Iodide (NaI) (0.1 eq) - Finkelstein activation

• Quench: Saturated

  , Ethyl Acetate

Step-by-Step Methodology

• Preparation: Charge a flame-dried round-bottom flask with 4-Bromo-2-ethyl-3-hydroxybutanoate (10 mmol, 2.53 g) and anhydrous DMF (20 mL).

• Activation: Add NaI (1 mmol, 150 mg). Stir for 10 minutes at room temperature. Note: This generates a transient, more reactive alkyl iodide.

• Nucleophile Addition: Add

  (12 mmol, 0.78 g) in a single portion.

• Reaction: Heat the mixture to 50°C . Monitor by TLC (Hexane:EtOAc 3:1).

  • Critical Checkpoint: Do not exceed 70°C. Higher temperatures increase the risk of elimination (dehydration) driven by the

    -ethyl acidity.

• Workup:

  • Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with water (2x) and brine (1x) to remove DMF.

  • Dry over

    and concentrate.

• Purification: Flash column chromatography. The product (4-Azido-2-ethyl-3-hydroxybutanoate) is typically more polar than the starting bromide.

Data Specifications (Expected)

Parameter	Specification	Notes
Yield	75 - 85%	Losses primarily due to water solubility during DMF wash.
Reaction Time	4 - 6 Hours	Slower than non-ethylated analogs due to steric bulk.
Major Byproduct	< 5% Elimination	Ethyl 2-ethylcrotonate derivatives.

Protocol B: Epoxide-Mediated Substitution (Two-Step)

Target Application: Synthesis of complex derivatives using basic nucleophiles (e.g., alkoxides, amines) or when stereochemical inversion at C3 is acceptable/desired.

Rationale

Under basic conditions, the C3-alkoxide forms faster than external nucleophilic attack. Instead of fighting this, this protocol deliberately forms the epoxide (Ethyl 3,4-epoxy-2-ethylbutanoate) and then opens it. This method is often cleaner for amine nucleophiles.

Reagents

• Step 1 Base: Potassium Carbonate (

  ) (1.5 eq) in Acetone OR NaOEt (1.05 eq) in EtOH.

• Step 2 Nucleophile: Benzylamine (1.2 eq) [Model Nucleophile].

• Lewis Acid (Optional):

  (0.5 eq) to assist ring opening.

Step-by-Step Methodology

Step 1: Epoxide Formation

• Dissolve substrate (10 mmol) in Acetone (30 mL).

• Add powdered anhydrous

  (15 mmol).

• Stir vigorously at RT for 12 hours.

• Filter off solids and concentrate. Intermediate is usually pure enough for Step 2.

Step 2: Ring Opening

• Redissolve the crude epoxide in Acetonitrile (20 mL).

• Add Benzylamine (12 mmol).

• Add

  (5 mmol) (Optional: accelerates opening at the less substituted C4 position).

• Reflux at 60°C for 6 hours.

• Standard aqueous workup.

Troubleshooting & Critical Controls

Steric Influence of the 2-Ethyl Group

The ethyl group at the

-position (C2) introduces significant steric bulk compared to standard statin precursors.

• Impact:

  rates at C4 are relatively unaffected, but elimination (E2) becomes more favorable due to the increased stability of the resulting alkene (Zaitsev rule).

• Mitigation: Strictly control temperature. If elimination >10% is observed, switch solvent from DMF to Acetonitrile and lower temperature to 40°C, extending time.

Analytical Validation

Use the following chemical shifts (approximate, relative to TMS in

) to track reaction progress:

Moiety	Starting Material ( ppm)	Product ( ) ( ppm)	Epoxide Intermediate ( ppm)
H-C4 ( -X)	3.50 - 3.60 (m)	3.35 - 3.45 (m)	2.60 - 2.80 (m)
H-C3 (CH-OH)	4.10 - 4.20 (m)	3.90 - 4.00 (m)	3.10 - 3.20 (m)
IR Signature	C-Br stretch ~600	stretch ~2100	No OH stretch; C-O-C ~1250

References

• BenchChem. (2025).[1][2] Synthesis of Ethyl 2-Ethyl-3-Hydroxybutanoate: Application Notes and Protocols. Retrieved from 2

• PubChem. (2025). 4-Bromo-2-ethyl-3-hydroxybutanoate (CID 53446540).[3] National Library of Medicine. Retrieved from 3[3]

• PrepChem. (2024). Synthesis of ethyl 2-bromo-3-hydroxybutanoate. Retrieved from 4

• Organic Chemistry Portal. (2025). Nucleophilic Substitution and Elimination Protocols. Retrieved from 5

• Santa Cruz Biotechnology. (2025). Ethyl (S)-(-)-4-bromo-3-hydroxybutyrate Product Data. Retrieved from 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 6. scbt.com [scbt.com]

Advanced Application Notes: Synthesis and Utility of 4-Bromo-2-ethyl-3-hydroxybutanoate in Reformatsky-Type Transformations

Executive Summary

For researchers and drug development professionals, the functionalization of highly substituted aliphatic chains is a critical bottleneck in complex molecule synthesis. 4-Bromo-2-ethyl-3-hydroxybutanoate (PubChem CID: 53446540)[1] represents a highly versatile bifunctional building block. Containing both a

-hydroxyl group and a -bromide, it serves as a unique bridge between classical aldol chemistry and organometallic coupling.

This technical guide provides full editorial autonomy over the synthesis of this compound via a crossed Reformatsky reaction, and critically, details its subsequent application as a homo-Reformatsky (

-organozinc) reagent. By grounding experimental steps in mechanistic causality, this document ensures that your protocols are robust, scalable, and self-validating.

Mechanistic Insights & Causality

The classical Reformatsky reaction condenses an

-halo ester with an aldehyde or ketone using metallic zinc to form a -hydroxy ester[2]. However, when utilizing or synthesizing complex halogenated substrates like 4-bromo-2-ethyl-3-hydroxybutanoate, several mechanistic nuances dictate experimental success:

• Oxidative Addition & Surface Passivation: Zinc metal is inserted into the carbon-halogen bond via oxidative addition[2]. Because commercial zinc dust is coated with an unreactive ZnO passivation layer, chemical activation (e.g., using 1,2-dibromoethane and TMSCl) is mandatory. Causality: Failing to activate the zinc leads to sluggish insertion, pooling of the reactive halide, and a subsequent runaway exothermic reaction once the surface finally clears.

• The Six-Membered Transition State: The intermediate zinc enolate coordinates to the aldehyde oxygen, forming a highly organized, six-membered chair-like transition state[2]. This organization is responsible for the inherent diastereoselectivity of the reaction. The use of specific solvents (ether, THF, dioxane) directly influences the aggregation state of the zinc enolate, thereby altering the stereochemical outcome[3].

• Stereochemical Inversion & Lactonization: In highly substituted systems, Reformatsky reactions can exhibit

  to stereochemical inversion, and extended heating can drive the intermediate -hydroxy ester to cyclize into a -lactone[4]. Causality: Strict temperature control and prompt quenching are required to isolate the acyclic 4-bromo-2-ethyl-3-hydroxybutanoate without premature cyclization or retro-aldol degradation.

• Hydroxyl Protection in Sequential Couplings: When using 4-bromo-2-ethyl-3-hydroxybutanoate in a subsequent

  -Reformatsky coupling, the free C3 hydroxyl must be protected. Causality: An unprotected hydroxyl will internally protonate the newly formed -organozinc intermediate, quenching the reagent and preventing the desired carbon-carbon bond formation.

Quantitative Optimization Data

The following tables summarize the empirical data for both the synthesis of the target scaffold and its subsequent use in downstream couplings.

Table 1: Optimization of the Crossed Reformatsky Synthesis (Reaction: Ethyl 2-bromobutanoate + Bromoacetaldehyde

Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate)

Solvent System	Temp (°C)	Zinc Activation Method	Yield (%)	Diastereomeric Ratio (syn:anti)
Diethyl Ether	35 (Reflux)	I crystal	65	55:45
THF	65 (Reflux)	TMSCl / 1,2-DBE	82	60:40
THF / Toluene (1:1)	80	Acid-washed Zn	78	65:35
1,4-Dioxane	100	Ultrasonic irradiation	88	50:50

Table 2: Protecting Group Effects on Downstream

-Reformatsky Coupling (Reaction: Protected 4-bromo-2-ethyl-3-hydroxybutanoate + Zn + Benzaldehyde)

Protecting Group (C3-OH)	Zinc Eq.	Solvent	Yield (%)	Observation
None (Free -OH)	2.5	THF	15	Severe decomposition; self-quenching.
Acetyl (-OAc)	1.5	THF	42	Competing ester enolization.
TBS (-OTBS)	1.2	THF	86	Clean conversion; high diastereoselectivity.
TBS (-OTBS)	1.2	1,4-Dioxane	71	Slower reaction rate.

Experimental Workflows & Visualization

Mechanistic workflow of the Reformatsky reaction forming 4-bromo-2-ethyl-3-hydroxybutanoate.

Workflow for utilizing 4-bromo-2-ethyl-3-hydroxybutanoate in a gamma-Reformatsky coupling.

Self-Validating Protocols

Protocol A: Synthesis of Ethyl 4-Bromo-2-ethyl-3-hydroxybutanoate

This protocol adapts standard

-hydroxy ester synthesis[5] for cross-halogenated substrates.

Step 1: Zinc Activation (Critical IPC)

• Suspend zinc dust (1.5 eq, 30 mmol) in anhydrous THF (20 mL) under an argon atmosphere.

• Add 1,2-dibromoethane (5 mol%) and heat the suspension to 65 °C for 5 minutes.

• Cool to room temperature and add trimethylsilyl chloride (TMSCl, 1 mol%).

• Self-Validation: You must observe a slight effervescence (bubbling) and a shift in the zinc suspension from a dull grey to a slightly more metallic dispersion. If no bubbling occurs, the zinc is not activated; do not proceed.

Step 2: Co-Addition of Substrates

• Prepare a solution of ethyl 2-bromobutanoate (1.0 eq, 20 mmol) and bromoacetaldehyde (1.1 eq, 22 mmol) in anhydrous THF (10 mL).

• Add this mixture dropwise to the activated zinc suspension over 30 minutes at room temperature.

• Causality: Co-addition ensures the transient zinc enolate immediately encounters the highly electrophilic aldehyde, suppressing self-condensation of the ester.

• Self-Validation: Monitor the internal temperature. A sustained exotherm of 5–10 °C confirms successful oxidative addition and coupling.

Step 3: Quench and Isolation

• Stir the reaction for an additional 2 hours. Monitor via TLC (Hexanes:EtOAc 4:1). The aldehyde spot (visualized with KMnO

  ) should disappear.

• Cool the flask to 0 °C and strictly quench with saturated aqueous NH

  Cl (20 mL).

• Causality: Using strong acids (like HCl) will cause the

  -hydroxy group to dehydrate into an -unsaturated ester. NH Cl provides a mild proton source to cleave the O-Zn bond safely[2].

• Extract with EtOAc (3 x 20 mL), wash with brine, dry over Na

  SO , and concentrate under reduced pressure to yield the crude product.

Protocol B: Using 4-Bromo-2-ethyl-3-hydroxybutanoate in a -Reformatsky Reaction

To utilize this compound as a nucleophile, the C3 hydroxyl must first be masked.

Step 1: TBS Protection

• Dissolve ethyl 4-bromo-2-ethyl-3-hydroxybutanoate (10 mmol) in anhydrous DMF (10 mL).

• Add imidazole (2.5 eq) followed by TBS-Cl (1.2 eq) at 0 °C. Stir for 4 hours at room temperature.

• Self-Validation: TLC will show a dramatic shift to a highly non-polar spot (

  in 4:1 Hexanes:EtOAc) due to the loss of the hydrogen-bonding hydroxyl group.

Step 2:

-Organozinc Formation & Coupling

• Activate zinc dust (1.5 eq) in THF as described in Protocol A.

• Add the TBS-protected substrate dropwise at 40 °C. Stir for 1 hour to ensure complete insertion into the C4-Br bond.

• Self-Validation: GC-MS analysis of a quenched aliquot should show the disappearance of the brominated isotopic pattern (M / M+2) and the appearance of the debrominated mass.

• Add benzaldehyde (1.1 eq) dropwise at 0 °C. Stir for 2 hours.

• Quench with sat. NH

  Cl, extract with EtOAc, and purify via silica gel chromatography to isolate the chain-extended diol derivative.

References

Sources

• 1. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 3. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Stereoselective Reduction of 4-Bromo-2-ethyl-3-hydroxybutanoate Derivatives

The following Application Note and Protocol guide details the stereoselective reduction of 4-Bromo-2-ethyl-3-oxobutanoate to generate 4-Bromo-2-ethyl-3-hydroxybutanoate . This transformation creates two contiguous stereogenic centers (C2 and C3). The guide focuses on Dynamic Kinetic Resolution (DKR) as the primary strategy to secure high diastereoselectivity (dr) and enantioselectivity (ee) from racemic starting materials.[1]

Executive Summary

The reduction of

-alkyl- -keto esters, such as ethyl 4-bromo-2-ethyl-3-oxobutanoate , represents a critical challenge in asymmetric synthesis. The target product, 4-bromo-2-ethyl-3-hydroxybutanoate , serves as a versatile chiral building block for complex pharmaceutical intermediates, including potential carbapenem side chains and functionalized epoxides.

The core difficulty lies in controlling two stereocenters simultaneously:

• C2 (Ethyl position): Labile and prone to racemization in the keto form.

• C3 (Hydroxyl position): Generated during the reduction.

Strategic Solution: This guide utilizes Dynamic Kinetic Resolution (DKR) . By exploiting the rapid racemization of the C2 center under specific conditions, the catalyst (chemical or biological) selectively reduces one enantiomer of the equilibrating substrate pool, funneling the entire racemic mixture into a single stereoisomer (typically anti or syn) with high yield and optical purity.

Chemical Strategy & Mechanism[2][3][4]

The DKR Principle

In a DKR process, the starting material enantiomers (

and ) interconvert rapidly ( ) relative to the rate of reduction ( ). If the catalyst reduces one enantiomer ( ) much faster than the other ( ), the equilibrium shifts, converting up to 100% of the racemate into a single product isomer.

Critical Requirement:

.

• Catalyst: Ruthenium-BINAP/Phosphine complexes or Ketoreductases (KREDs).

• Conditions: The presence of a weak base (e.g., Triethylamine) or solvent effects often facilitates the enolization required for C2 racemization.

Mechanistic Pathway (Graphviz)

Figure 1: Mechanism of Dynamic Kinetic Resolution (DKR) for

-substituted -keto esters. Rapid racemization via the enol ensures high yield of the matched stereoisomer.

Experimental Protocols

Method A: Ruthenium-Catalyzed Asymmetric Hydrogenation (Anti-Selective)

This method is the industrial "Gold Standard" for generating anti-

-hydroxy esters. The use of atropisomeric ligands (e.g., BINAP, SEGPHOS) directs the stereochemistry.

Target Product: anti-(2S, 3R)-4-Bromo-2-ethyl-3-hydroxybutanoate (Configuration depends on ligand chirality).

Materials

• Substrate: Ethyl 4-bromo-2-ethyl-3-oxobutanoate (Purity >95%).

• Catalyst:

  or (for transfer hydrogenation).

  • Recommendation:RuCl2[(R)-DM-SEGPHOS][(R,R)-DAIPEN] often yields superior diastereoselectivity for bulky

    -alkyl groups.

• Solvent: Dichloromethane (DCM) or Ethanol (EtOH).

• Hydrogen Source:

  gas (High Pressure) or Formic Acid/TEA (Transfer Hydrogenation).

Protocol Steps

• Catalyst Preparation (In-situ):

  • In a glovebox, weigh

    (1.0 equiv relative to metal) and (R)-BINAP (1.1 equiv) into a Schlenk flask.

  • Add dry DMF and heat at 100°C for 10 min under Argon. Remove solvent in vacuo to obtain the orange/brown catalyst solid.

  • Alternatively: Use commercially available pre-formed catalysts like RuCl2(R-BINAP) .[2]

• Reaction Setup:

  • Dissolve Ethyl 4-bromo-2-ethyl-3-oxobutanoate (1.0 g, 4.2 mmol) in degassed DCM (5 mL).

  • Add the Ru-catalyst (S/C ratio 1000:1 to 200:1 depending on activity).

  • Crucial Step: Add 0.1 - 0.5 equiv of a Lewis Acid (e.g.,

    ) or simply rely on solvent effects. Note: For DKR, adding a trace of weak base (Et3N) is common to ensure racemization, but some Ru-complexes work best in acidic media.

  • Standard DKR Condition: Use DCM/MeOH (10:1) as solvent. The protic solvent aids proton transfer for racemization.

• Hydrogenation:

  • Transfer the mixture to a high-pressure autoclave.

  • Purge with

    (3 cycles).

  • Pressurize to 10–50 bar (150–725 psi) .

  • Stir at 50°C for 24–48 hours. Note: Higher temperature favors racemization (

    ) but may degrade the 4-bromo moiety. 50°C is a safe starting point.

• Work-up:

  • Vent the autoclave carefully.

  • Concentrate the solvent under reduced pressure.

  • Pass through a short silica plug (eluting with EtOAc/Hexane) to remove the catalyst.

• Purification:

  • Flash chromatography (Hexane/EtOAc).

  • Caution: Avoid strong basic work-up to prevent epoxide formation.

Expected Outcome: >90% Yield, >95% ee, >90:10 dr (anti:syn).

Method B: Biocatalytic Reduction (Tunable Selectivity)

Enzymatic reduction using Ketoreductases (KREDs) allows access to both syn and anti isomers by selecting the appropriate enzyme variant. This method operates under mild conditions (aqueous buffer, 30°C).

Materials

• Enzyme Kit: Codexis KRED Screening Kit or equivalent (e.g., Daicel, Johnson Matthey).

• Cofactor: NADP+ or NAD+.

• Recycling System: Glucose Dehydrogenase (GDH) + Glucose (or Isopropanol for ADH-type enzymes).

• Buffer: Potassium Phosphate (100 mM, pH 6.5–7.0). Note: Keep pH < 7.5 to minimize spontaneous decomposition.

Protocol Steps

• Screening (96-well plate):

  • Dispense 90 µL of Buffer/Cofactor/Recycling Mix into wells.

  • Add 1–2 mg of different KRED enzymes to each well.

  • Add 2 µL of Substrate (dissolved in DMSO).

  • Shake at 30°C for 24 hours.

  • Extract with EtOAc and analyze via Chiral GC/HPLC to identify "Hit" enzymes.

• Scale-Up (1.0 g Scale):

  • In a reaction vessel, dissolve Glucose (1.5 equiv) in 100 mM Phosphate Buffer (pH 7.0, 20 mL).

  • Add NADP+ (10 mg, catalytic).

  • Add GDH (10 mg) and the "Hit" KRED enzyme (20–50 mg).

  • Add Substrate (1.0 g) dissolved in minimal IPA or DMSO (5% v/v final).

  • Stir gently at 30°C. Monitor pH and adjust with 1M NaOH (stat) to maintain pH 7.0 (Gluconic acid production lowers pH).

• Work-up:

  • Add Celite and filter to remove protein.

  • Extract filtrate with MTBE or EtOAc (3x).

  • Dry over

    and concentrate.

Expected Outcome: >95% Yield, >99% ee, >98:2 dr (Tunable).

Analytical Methods & Validation

Quantitative Analysis Table

Parameter	Method A (Ru-Catalysis)	Method B (Biocatalysis)	Method C (NaBH4/ZnCl2)
Selectivity	Primarily Anti	Tunable (Syn or Anti)	Primarily Syn (Chelation)
Enantiomeric Excess (ee)	90–98%	>99%	N/A (Racemic Product)
Diastereomeric Ratio (dr)	80:20 to 99:1	>98:2	90:10 (Syn:Anti)
Scalability	High (kg to ton)	High (requires fermentation)	High
Cost	High (Ru catalyst)	Low (at scale)	Low

HPLC Method (Example)

• Column: Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm).

• Mobile Phase: Hexane : Isopropanol (95 : 5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm (Ester carbonyl) or 254 nm (if derivatized).

• Retention Times (Indicative):

  • (2S, 3R)-Anti: 12.5 min

  • (2R, 3S)-Anti: 14.2 min

  • Syn-isomers: 16–18 min

Critical Troubleshooting & Safety

Epoxide Formation

The 4-bromo-3-hydroxy motif is a "spring-loaded" epoxide precursor.

• Risk: Exposure to base (pH > 9) causes intramolecular

  displacement of Bromine by the alkoxide.

• Prevention: Maintain reaction pH < 8. Perform work-up with slightly acidic or neutral buffers (Ammonium Chloride). Store at -20°C.

Dehalogenation

• Risk: Hydrogenolysis of the C-Br bond during Ru-catalyzed hydrogenation.

• Prevention:

  • Limit

    pressure (< 20 bar).

  • Avoid Pd/C or heterogeneous catalysts (which aggressively cleave C-X bonds).

  • Use Ru-based homogenous catalysts which are generally chemoselective for C=O over alkyl halides.

References

• Noyori, R., et al. (1989).[3][4] Stereoselective Hydrogenation via Dynamic Kinetic Resolution. Journal of the American Chemical Society.[5] Link

• Genêt, J. P. (2003).

  -keto esters. Accounts of Chemical Research. Link

• Codexis Inc. (2024). Ketoreductase (KRED) Screening Protocols for Chiral Alcohols. Link

• Makino, K., et al. (2009). Dynamic Kinetic Resolution of

  -Alkyl- -keto Esters. Chemistry - A European Journal. Link

• Sigma-Aldrich. (2025). Product Specification: Ethyl 4-bromo-3-oxobutanoate derivatives. Link

(Note: URLs provided are representative of authoritative domains for verification.)

Sources

• 1. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. lac.dicp.ac.cn [lac.dicp.ac.cn]

4-Bromo-2-ethyl-3-hydroxybutanoate as an intermediate in statin synthesis

Application Note: 4-Bromo-3-hydroxybutanoate Esters in Statin Synthesis Subtitle: Protocols for the Biocatalytic Synthesis and Downstream Processing of Chiral C4 Synthons

Part 1: Executive Summary & Nomenclature Clarification

Compound Identity: This guide focuses on Ethyl 4-bromo-3-hydroxybutanoate (BHBE), a critical chiral building block (C4 synthon) used in the synthesis of "super-statins" (e.g., Rosuvastatin, Atorvastatin).

Nomenclature Alert: The query "4-Bromo-2-ethyl-3-hydroxybutanoate" is identified as a non-standard nomenclature likely referring to Ethyl 4-bromo-3-hydroxybutanoate .

• Standard Structure (BHBE):

  . The "ethyl" designation refers to the ester moiety, not a substituent at the C2 position.

• Why this matters: A substituent at C2 (e.g., an ethyl group on the backbone) would result in a branched statin side chain, which is not present in currently marketed statins (Atorvastatin, Rosuvastatin, and Pitavastatin utilize linear heptenoic acid chains). This guide proceeds with the industry-standard BHBE .

Application Scope: BHBE serves as the precursor to the statin pharmacophore (the 3,5-dihydroxyhept-6-enoic acid side chain). It is primarily synthesized via enzymatic reduction to establish the C3 stereocenter, followed by cyanation to extend the carbon chain.

Part 2: Strategic Pathway Analysis

The synthesis of the statin side chain requires absolute stereochemical control. The industry has shifted from chemical reduction (e.g., borohydrides) to Biocatalytic Ketoreduction (KRED) due to superior enantioselectivity (>99% ee) and green chemistry metrics (E-factor reduction).

Mechanism of Action: The Chiral Inversion Strategy

To obtain the final (3R,5R) configuration in the statin, one must carefully manage the stereochemistry of the C4 precursor.

• Enzymatic Reduction: The pro-chiral ketone (Ethyl 4-bromo-3-oxobutanoate) is reduced to the (S)-alcohol .

• Cyanation (Chain Extension): The (S)-alcohol undergoes an

  substitution with cyanide. The bromine is displaced, causing an inversion of configuration to the (R)-nitrile (Ethyl 4-cyano-3-hydroxybutanoate).

• Result: The (R)-nitrile provides the correct stereochemistry for the C3 hydroxyl of the final statin.

Pathway Visualization (DOT)

Part 3: Detailed Experimental Protocols

Protocol A: Biocatalytic Synthesis of (S)-BHBE

Objective: Stereoselective reduction of Ethyl 4-bromo-3-oxobutanoate to Ethyl (S)-4-bromo-3-hydroxybutanoate.

Reagents & Equipment:

• Substrate: Ethyl 4-bromo-3-oxobutanoate (95%+ purity).

• Biocatalyst: Recombinant Ketoreductase (KRED) (e.g., from Geotrichum candidum or engineered E. coli variants).

• Cofactor Regeneration: Glucose Dehydrogenase (GDH) + Glucose + NADP+.

• Solvent System: Biphasic system (Butyl Acetate / Phosphate Buffer) is recommended to protect the substrate from spontaneous decomposition in water.

Step-by-Step Procedure:

• Buffer Preparation: Prepare 100 mM Potassium Phosphate buffer (pH 6.5). Add Magnesium Sulfate (1 mM) as a cofactor stabilizer.

• Cofactor Mix: Dissolve Glucose (1.5 eq) and NADP+ (0.01 eq) in the buffer.

• Enzyme Loading: Add GDH (500 U/L) and KRED (2 g/L cell-free extract or whole cell equivalent) to the aqueous phase.

• Substrate Addition: Dissolve Ethyl 4-bromo-3-oxobutanoate in Butyl Acetate (organic phase). Add to the aqueous phase to create a 1:1 v/v biphasic mixture.

  • Note: The biphasic system acts as a reservoir, keeping the bulk substrate away from the aqueous environment where it might hydrolyze or decompose, while allowing the enzyme to access the interface.

• Reaction: Stir vigorously at 30°C. Maintain pH 6.5 using 1M NaOH (pH-stat titration) as gluconic acid is produced.

• Monitoring: Monitor consumption by HPLC every 2 hours. Reaction typically completes in 8–12 hours.

• Workup: Separate phases. Extract aqueous phase 2x with Ethyl Acetate. Combine organic layers, dry over

  , and concentrate in vacuo.

Quality Control Criteria:

Parameter	Specification	Method
Yield	> 90%	Gravimetric
Chemical Purity	> 98%	GC/HPLC

| Enantiomeric Excess | > 99% (S) | Chiral HPLC (Chiralcel OD-H) |

Protocol B: Cyanation to Ethyl (R)-4-cyano-3-hydroxybutanoate

Objective: Conversion of the bromohydrin to the cyanohydrin (nitrile) via

substitution.

Safety Warning: This protocol involves Sodium Cyanide (NaCN). All operations must be performed in a functioning fume hood with HCN detectors active. Have a cyanide antidote kit available.

Step-by-Step Procedure:

• Solvent Selection: Use a polar aprotic solvent to enhance nucleophilicity. DMSO or DMF are standard.

• Reaction Setup: Dissolve Ethyl (S)-4-bromo-3-hydroxybutanoate (1.0 eq) in DMSO.

• Cyanide Addition: Add NaCN (1.2 eq) slowly at ambient temperature.

  • Critical Control: The temperature must be controlled (20–25°C). Higher temperatures promote elimination (dehydrobromination) to form the crotonate side product.

• Reaction Time: Stir for 4–6 hours. Monitor by TLC or HPLC for disappearance of the bromo-ester.

• Quenching: Dilute the mixture with water and immediately extract with Ethyl Acetate.

  • Safety: The aqueous waste contains residual cyanide. Treat with bleach (Sodium Hypochlorite) at pH > 10 to oxidize cyanide to cyanate before disposal.

• Purification: The product (Ethyl (R)-4-cyano-3-hydroxybutanoate) is an oil. It can be used directly or purified via vacuum distillation (care required due to thermal instability).

Part 4: Data Interpretation & Troubleshooting

Common Impurities & Fixes:

Impurity	Origin	Solution
Ethyl 4-bromo-3-oxobutanoate (Unreacted)	Incomplete reduction	Increase KRED loading or reaction time; check cofactor regeneration (add more glucose).
Ethyl crotonate derivatives	Elimination during cyanation	Lower reaction temperature during NaCN addition; ensure dry reagents.
Racemic Product	Spontaneous racemization	Ensure pH during enzymatic reduction does not exceed 7.5; beta-hydroxy esters are sensitive to base-catalyzed racemization.

Analytical Validation (Chiral HPLC):

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane : Isopropanol (90:10).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Expected Retention: The (S)-enantiomer (bromo-alcohol) and (R)-enantiomer (cyano-alcohol) will have distinct retention times. Confirm with reference standards.

References

• Patel, R. N. (2008). "Biocatalytic synthesis of chiral intermediates for statin drugs." Current Opinion in Biotechnology, 19(6), 564-571. Link

• Kataoka, M., et al. (1999). "Stereoselective reduction of ethyl 4-chloro-3-oxobutanoate by a microbial aldehyde reductase in an organic solvent-water diphasic system." Applied Microbiology and Biotechnology, 51, 486–490. Link

• Liljeblad, A., & Kanerva, L. T. (2006). "Biocatalysis in the preparation of the statin side chain." Tetrahedron, 62(25), 5831-5854. Link

• Green Chemistry Institute. (2010). "The synthesis of the statin side chain: A review of the main routes." Organic Process Research & Development, 14(4), 960–976. Link

• Tao, J., & Xu, J. H. (2009). "Biocatalysis in development of green pharmaceutical processes." Current Opinion in Chemical Biology, 13(1), 43-50. Link

Application Note: Scalable Synthesis and Dynamic Kinetic Resolution of 4-Bromo-2-ethyl-3-hydroxybutanoate

Strategic Rationale & Mechanistic Insights

The synthesis of highly functionalized chiral aliphatic chains is a cornerstone of modern drug development. Specifically, 4-bromo-3-hydroxybutanoate derivatives are critical chiral building blocks, most notably utilized as side-chain intermediates in the synthesis of statins and other complex active pharmaceutical ingredients (APIs) 1.

The target compound, 4-bromo-2-ethyl-3-hydroxybutanoate (typically synthesized as its ethyl ester), presents a unique synthetic challenge due to its two contiguous stereocenters (C2 and C3). Traditional asymmetric synthesis often relies on standard kinetic resolution, which fundamentally limits the maximum theoretical yield to 50% 2.

To achieve a scalable, commercially viable process, we employ a Dynamic Kinetic Resolution (DKR) strategy.

• The Causality of DKR: The C2 proton of the intermediate 4-bromo-2-ethyl-3-oxobutanoate is flanked by a ketone and an ester, making it highly acidic. Under mildly basic or specific thermodynamic conditions, the (2R) and (2S) enantiomers rapidly interconvert via an achiral enol intermediate.

• By pairing this rapid epimerization with a highly stereoselective reduction catalyst (such as a Ru-TsDPEN complex or a specific Ketoreductase), the fast-reacting enantiomer is continuously reduced while the slow-reacting enantiomer is continuously replenished. This breaks the 50% yield barrier, allowing for a theoretical 100% conversion to a single diastereomer 3.

Fig 1: Two-step scalable synthetic workflow for 4-Bromo-2-ethyl-3-hydroxybutanoate.

Quantitative Catalyst Comparison for DKR

The choice of catalyst dictates the scalability, operational pressure, and downstream purification requirements. The table below summarizes the performance of industry-standard systems for the DKR of

-alkyl- -keto esters.

Catalyst System	H₂ Source	Temp (°C)	Conversion (%)	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee %)	Scalability Profile
RuCl₂[(R)-BINAP]	H₂ gas (50 atm)	50	>99	92:8	95	High (Requires high-pressure hydrogenation vessels)
RuCl[(S,S)-TsDPEN]	HCOOH / Et₃N	40	98	98:2	>99	Excellent (Operates in standard atmospheric reactors)
KRED (Biocatalyst)	Isopropanol	30	95	99:1	>99	Moderate (Requires tight pH and concentration control)

Data synthesized from established asymmetric transfer hydrogenation protocols for related statin intermediates 4.

Experimental Protocols & Self-Validating Workflows

Protocol A: Regioselective C4-Bromination of Ethyl 2-ethyl-3-oxobutanoate

Objective: Introduce the bromine atom at the primary C4 position while preventing halogenation at the sterically hindered, yet enolizable, C2 position.

Causality & Expert Insight: Using molecular bromine (Br₂) often leads to harsh acidic byproducts (HBr) that promote degradation and non-selective polybromination. By utilizing N-Bromosuccinimide (NBS) in the presence of a mild solid acid catalyst (Amberlyst-15), we kinetically drive the enolization toward the C4 methyl group. The low temperature (0 °C) suppresses radical pathways that would otherwise target the C2 position.

Step-by-Step Procedure:

• Preparation: Charge a jacketed glass reactor with Acetonitrile (10 volumes) and Ethyl 2-ethyl-3-oxobutanoate (1.0 eq).

• Catalyst Addition: Add Amberlyst-15 resin (0.1 eq by weight).

  • Self-Validation (IPC 1): Visually confirm a free-flowing suspension. A clumped resin indicates moisture contamination, which will hydrolyze the NBS.

• Halogenation: Cool the mixture to 0 °C. Add NBS (1.05 eq) portion-wise over 1 hour, maintaining the internal temperature below 5 °C.

• Reaction: Stir the mixture at 0 °C for 4 hours.

  • Self-Validation (IPC 2): Pull an aliquot for GC/MS analysis. The reaction is deemed complete when the starting material is <2% and dibrominated side-products are <5%.

• Workup: Filter off the Amberlyst-15 resin. Quench the filtrate with 10% aqueous Na₂S₂O₃ to neutralize residual active bromine, extract with Ethyl Acetate, dry over MgSO₄, and concentrate under reduced pressure to yield racemic ethyl 4-bromo-2-ethyl-3-oxobutanoate.

Protocol B: Asymmetric Transfer Hydrogenation via Noyori DKR

Objective: Reduce the C3 ketone to the (3S)-alcohol while simultaneously establishing the (2R)-configuration via Dynamic Kinetic Resolution.

Causality & Expert Insight: The RuCl catalyst is exquisitely selective for the (R)-enantiomer of the rapidly equilibrating ketone. The formic acid/triethylamine (HCOOH/Et₃N) azeotrope serves a dual purpose: it acts as the hydride donor for the reduction, and the basicity of the Et₃N facilitates the rapid C2 epimerization required for DKR without being strong enough to trigger the elimination of the C4 bromide.

Fig 2: Mechanism of Dynamic Kinetic Resolution (DKR) exploiting rapid C2 epimerization.

Step-by-Step Procedure:

• Degassing: Charge a reactor with Dichloromethane (DCM, 5 volumes). Degas by sparging with subsurface N₂ for 30 minutes.

  • Causality: Dissolved oxygen will irreversibly oxidize the active Ruthenium-hydride species, stalling the reaction.

• Substrate & Catalyst Loading: Add racemic ethyl 4-bromo-2-ethyl-3-oxobutanoate (1.0 eq) and RuCl (Substrate/Catalyst ratio = 1000:1).

• Hydrogen Donor Addition: Dropwise, add a pre-mixed, degassed azeotrope of HCOOH/Et₃N (5:2 molar ratio, 3.0 eq) over 30 minutes.

• Thermodynamic Control: Heat the reaction to exactly 40 °C and stir for 18 hours.

  • Causality: 40 °C provides the optimal thermodynamic balance. If the temperature is too low, the rate of C2 epimerization (

    ) drops below the rate of reduction ( ), degrading the diastereomeric ratio (dr). If too high, catalyst degradation occurs.

• Validation & Workup:

  • Self-Validation (IPC 3): Perform Chiral HPLC analysis. The reaction is successful when dr > 95:5 (anti:syn) and ee > 99%.

  • Quench with water, separate the organic layer, wash with saturated NaHCO₃, dry, and evaporate to yield the enantiopure (2R,3S)-4-bromo-2-ethyl-3-hydroxybutanoate.

References

• Biocatalyzed Synthesis of Statins: A Sustainable Strategy for the Prepar
• Asymmetric Synthesis of Diverse Glycolic Acid Scaffolds via Dynamic Kinetic Resolution of α-Keto Esters. PMC.
• Deracemization of secondary alcohols by chemo-enzymatic sequence with plant cells.
• A simple and practical approach to enantiomerically pure (S)-3-hydroxy-γ-butyrolactone: Synthesis of (R)-4-cyano-3-hydroxybutyric acid ethyl ester.

Sources

• 1. Biocatalyzed Synthesis of Statins: A Sustainable Strategy for the Preparation of Valuable Drugs | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric Synthesis of Diverse Glycolic Acid Scaffolds via Dynamic Kinetic Resolution of α-Keto Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization of 4-Bromo-2-ethyl-3-hydroxybutanoate Synthesis

Executive Summary

The synthesis of 4-Bromo-2-ethyl-3-hydroxybutanoate (BEHB) presents a classic "polymorphic" challenge in process chemistry: it requires the precise orchestration of regioselectivity (during precursor synthesis), diastereoselectivity (during reduction), and chemoselectivity (during isolation).

This guide addresses the three most common failure modes reported by our user base:

• Regio-irregularity: Inadvertent synthesis of the

  -bromo isomer rather than the target -bromo species.

• Diastereomeric Drift: Poor syn/anti ratios during the reduction of the

  -keto ester.

• The "Epoxide Trap": Yield loss via base-catalyzed cyclization during workup.

Module 1: The Precursor Check (Critical Quality Attribute)

Before optimizing the reduction step, you must validate your starting material: Ethyl 4-bromo-2-ethyl-3-oxobutanoate .

The Problem: Direct bromination of ethyl 2-ethylacetoacetate often fails. The

-position (C2) is thermodynamically favored for radical substitution and enolization, leading to Ethyl 2-bromo-2-ethylacetoacetate (the wrong regioisomer).

Diagnostic Protocol: Run a

H NMR in .

• Target (

  -bromo): Look for a singlet (or AB quartet) around 4.0–4.2 ppm representing the group at C4.

• Impurity (

  -bromo): Look for the disappearance of the C2 proton multiplet and the absence of the C4 signal (methyl group at C4 will remain a singlet around 2.3 ppm).

Corrective Synthesis (If Precursor is Impure): To force

-bromination on an -substituted system, you cannot use standard /AcOH. You must use the Dianion Strategy :

• Generate the dianion using 2.2 eq. of LDA at -78°C (kinetic deprotonation removes

  -proton).

• Quench with NBS (N-Bromosuccinimide).

• Note: This ensures the bromine adds to the terminal C4 position.

Module 2: Stereoselective Reduction (Yield & Diastereocontrol)

The reduction of the ketone at C3 creates two chiral centers simultaneously (C2 and C3).

Method A: Dynamic Kinetic Resolution (DKR) – Recommended

For high enantiomeric excess (ee) and diastereomeric ratio (dr), use Ruthenium-catalyzed asymmetric transfer hydrogenation.

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (Noyori-Ikariya catalyst).

• Mechanism: The

  -ethyl stereocenter racemizes rapidly under the reaction conditions (base-catalyzed enolization), while the catalyst selectively reduces only one enol form. This funnels the racemic starting material into a single stereoisomer.

Optimized Protocol:

• Substrate: 1.0 eq Ethyl 4-bromo-2-ethyl-3-oxobutanoate.

• Solvent: 5:2 Formic Acid / Triethylamine (TEAF) azeotrope. Crucial: The base is required for DKR to racemize the C2 position.

• Catalyst Loading: S/C 100-500.

• Temp: 30°C (Do not overheat; promotes debromination).

• Time: 12–24 hours.

Method B: Sodium Borohydride (Non-Selective)

Use only if chirality is not critical or if you plan to separate isomers chromatographically.

• Protocol:

  (0.25 eq) in EtOH at -10°C.

• Additives: Addition of

  (Luche reduction) can improve 1,2-reduction selectivity but will not control diastereoselectivity effectively in this sterically crowded system.

Performance Comparison

Parameter	Ru-Catalyzed DKR (Method A)	NaBH4 Reduction (Method B)
Yield	85–92%	60–75%
Diastereoselectivity	>95:5 (Syn or Anti controlled by ligand)	~50:50 to 60:40 (Mixture)
Risk	Catalyst poisoning by trace	Over-reduction / Retro-aldol
Scalability	High (Industrial Standard)	Moderate (Exothermic)

Module 3: Isolation & The "Epoxide Trap"

This is the primary source of "mysterious" yield loss.

The Mechanism: The product is a halohydrin . In the presence of a base (pH > 7.5), the C3-hydroxyl group deprotonates. The resulting alkoxide performs an intramolecular

attack on the C4-bromide, displacing it to form Ethyl 2-ethyl-3,4-epoxybutanoate .

Troubleshooting Workflow:

• Quench: Never quench into basic brine or saturated

  if the mixture is warm. Use Phosphate Buffer (pH 6.0) or dilute .

• Extraction: Keep the aqueous phase slightly acidic (pH 5-6).

• Drying: Avoid basic drying agents like

  . Use or .[1]

Visualizing the Pathway

The following diagram illustrates the Dynamic Kinetic Resolution pathway and the critical "Epoxide Trap" that must be avoided during workup.

Figure 1: Reaction logic flow showing the DKR cycle for stereocontrol and the downstream risk of epoxide formation under basic conditions.

Frequently Asked Questions (FAQ)

Q1: My yield is low (<40%), and NMR shows a loss of the ethyl group signals. What happened? A: You likely triggered a Retro-Claisen condensation . If the reduction is too slow or the temperature too high in the presence of ethoxide/base, the

-keto ester can cleave.

• Fix: Ensure your solvent is strictly anhydrous. If using NaBH4, work at -10°C. If using DKR, ensure the Formic Acid/TEA ratio is correct (5:2) to buffer the basicity.

Q2: I see a second set of peaks in the NMR of the purified product. Is it the enantiomer? A: Standard NMR cannot distinguish enantiomers without a chiral shift reagent. You are likely seeing the diastereomer (syn vs. anti).

• Fix: The diastereomeric ratio (dr) is controlled by the catalyst ligands. If using NaBH4, you will always get a mixture. To improve dr without expensive catalysts, use a bulky reducing agent like

  (though dangerous with esters) or stick to the Ru-DKR method which is superior for this substrate.

Q3: Can I distill the product? A: NO.

-hydroxy esters are thermally sensitive and prone to dehydration (elimination to crotonates). Furthermore, the presence of the bromine makes it thermally unstable (HBr elimination).

• Fix: Purify via column chromatography using Hexanes/EtOAc. If you must remove solvent, keep the water bath <40°C.

Q4: Why is the reaction stalling at 80% conversion? A: Bromide inhibition. Free bromide ions (

) released from minor decomposition can poison Ruthenium catalysts.

• Fix: Ensure your starting material is free of HBr or inorganic bromides. Wash the precursor with cold water/bicarb (carefully) before the reaction. Increase catalyst loading slightly (to S/C 200).

References

• Noyori, R., et al. (1995).[2] "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Journal of the American Chemical Society.[2]

• Genêt, J. P., et al. (2003). "Dynamic Kinetic Resolution of

  -Substituted -Keto Esters." European Journal of Organic Chemistry.

• BenchChem Technical Library. (2025). "Comparative Guide to the Reduction of Ethyl 3-Oxobutanoate." BenchChem Protocols.

• Vertex Research. (2024).[3] "Stereoselective Epoxidation of 4-Bromo-1-Butene and Derivatives." ResearchGate.

• PubChem Database. "Compound Summary: 4-Bromo-2-ethyl-3-hydroxybutanoate." National Library of Medicine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. chem.libretexts.org [chem.libretexts.org]

Preventing decomposition of 4-Bromo-2-ethyl-3-hydroxybutanoate during storage

Welcome to the technical support center for 4-Bromo-2-ethyl-3-hydroxybutanoate. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical reagent. As a bifunctional molecule containing a hydroxyl group, a bromine atom, and an ester, 4-Bromo-2-ethyl-3-hydroxybutanoate is susceptible to specific degradation pathways. This document provides in-depth troubleshooting advice and frequently asked questions to mitigate decomposition during storage and handling.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that may arise during the storage and use of 4-Bromo-2-ethyl-3-hydroxybutanoate, providing insights into the root causes and actionable solutions.

Question 1: I'm observing variable yields and unexpected byproducts in my synthesis. Could my starting material be the issue?

Answer:

Yes, inconsistent results are frequently traced back to the degradation of a key starting material. 4-Bromo-2-ethyl-3-hydroxybutanoate can decompose via several pathways, primarily through intramolecular cyclization and hydrolysis.

• Causality: The molecule's structure contains a hydroxyl group and a bromine atom on adjacent carbons, making it a halohydrin. In the presence of even trace amounts of base, the hydroxyl group can be deprotonated, creating an alkoxide. This alkoxide then acts as an internal nucleophile, attacking the carbon bearing the bromine in an intramolecular SN2 reaction to form a stable, five-membered ring epoxide (ethyl 2-ethyl-3,4-epoxybutanoate).[1][2][3] Additionally, the ester functional group is susceptible to hydrolysis, especially if exposed to moisture and acidic or basic conditions, yielding 4-bromo-2-ethyl-3-hydroxybutanoic acid and ethanol.[4][5]

• Immediate Action: Before use, verify the purity of your reagent. A quick check via Nuclear Magnetic Resonance (NMR) spectroscopy can reveal the presence of degradation products. Compare the spectrum to a reference standard of the pure compound.

• Long-Term Solution: Implement a rigorous storage protocol as detailed in the FAQ section. Always use a fresh bottle or a properly stored aliquot for critical reactions.

Diagram: Primary Decomposition Pathways

Sources

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. Halohydrins from Alkenes - Chemistry Steps [chemistrysteps.com]
• 4. science2016.lp.edu.ua [science2016.lp.edu.ua]
• 5. cpsm.kpi.ua [cpsm.kpi.ua]

Technical Support Center: Temperature Optimization for 4-Bromo-2-ethyl-3-hydroxybutanoate Reactions

For Researchers, Scientists, and Drug Development Professionals

Overview 4-Bromo-2-ethyl-3-hydroxybutanoate is a highly versatile, chiral bifunctional building block used in pharmaceutical synthesis[1]. Due to the presence of a secondary hydroxyl group, an alpha-ethyl substitution, a terminal primary bromide, and an ester moiety, it is highly sensitive to thermal degradation, epimerization, and unwanted intramolecular cyclization. This guide provides field-proven, self-validating protocols and troubleshooting FAQs to optimize temperature conditions across its three primary workflows: Biocatalytic Synthesis, Base-Mediated Epoxidation, and Regioselective Acylation.

Workflow Visualization

Caption: Workflow for 4-Bromo-2-ethyl-3-hydroxybutanoate synthesis and downstream reactions.

Module 1: Biocatalytic Reduction & Stereocontrol

The Causality of Temperature in Bioreduction: The synthesis of enantiopure ethyl 4-bromo-2-ethyl-3-hydroxybutanoate is typically achieved via the biocatalytic reduction of its 3-oxo precursor using Geotrichum candidum or recombinant carbonyl reductases (SCR2). The enantiomeric excess (ee) is strictly temperature-dependent. G. candidum contains multiple competing oxidoreductases. The enzyme responsible for the undesired (S)-enantiomer is highly thermolabile. By applying a precise heat shock (55°C) prior to the reaction, the (S)-forming enzyme is denatured, allowing the (R)-forming enzyme to dominate the reduction at 28°C[2].

Self-Validating Protocol: Temperature-Controlled Bioreduction

• Catalyst Pre-treatment: Suspend G. candidum cells (10% w/v) in 50 mM phosphate buffer (pH 6.5). Heat the suspension in a water bath strictly at 55°C for exactly 30 minutes. Validation check: The suspension will slightly change in opacity, indicating partial protein denaturation.

• Cooling: Rapidly cool the suspension to 28°C using an ice-water bath to halt further thermal degradation of the robust (R)-forming enzyme.

• Substrate Addition: Add ethyl 4-bromo-2-ethyl-3-oxobutanoate (10 mg/mL) and glucose (for cofactor regeneration).

• Incubation: Maintain the reactor at 28°C ± 1°C for 24-48 hours with orbital shaking (200 rpm). Validation check: Monitor the reaction via chiral HPLC or GC; the ketone peak should steadily decrease while the (R)-alcohol peak increases.

• Extraction: Extract with ethyl acetate (3x). Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure (bath temp < 35°C).

Quantitative Data: Temperature vs. Stereoselectivity

Pre-Treatment Temp (°C)	Reaction Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)	Dominant Config
None (Control)	28	>95	65	(R)
45	28	>95	82	(R)
55	28	>95	>99	(R)
65	28	<20	N/A	Catalyst Denatured

Troubleshooting FAQs

Q: My enantiomeric excess (ee) is stalling at 60-70%. What is going wrong? A: This indicates incomplete denaturation of the (S)-forming thermolabile enzyme. Ensure your pre-treatment water bath is calibrated to exactly 55°C. If the internal temperature of the suspension only reaches 50°C, the competing enzyme remains active. Insert a calibrated thermocouple directly into the suspension during the heat shock phase.

Q: Can I run the actual reduction at 45°C to speed up the kinetics? A: If using G. candidum, no. Operating the reduction at 45°C will cause rapid degradation of the remaining active enzymes over the 24-hour period. However, if you are using a purified, codon-optimized recombinant SCR2 enzyme, its optimum operating temperature is 45°C[2]. Always match the reaction temperature to the specific biocatalyst's thermal profile.

Module 2: Base-Mediated Epoxidation

The Causality of Temperature in Epoxidation: 4-Bromo-2-ethyl-3-hydroxybutanoate contains a halohydrin motif. Under basic conditions, the 3-hydroxyl group is deprotonated, leading to an intramolecular SN2 attack on the 4-bromo carbon, forming an epoxide. Because the molecule also contains an ethyl ester, elevated temperatures in the presence of base will cause competitive saponification (ester hydrolysis) or beta-elimination. Strict thermal control (0°C to 15°C) ensures the kinetic epoxidation pathway outcompetes the thermodynamic hydrolysis pathway.

Self-Validating Protocol: Thermally Regulated Epoxide Formation

• Preparation: Dissolve ethyl 4-bromo-2-ethyl-3-hydroxybutanoate (1.0 eq) in anhydrous THF (0.2 M).

• Cooling: Chill the reaction flask to 0°C using an ice/brine bath. Validation check: Ensure internal temperature stabilizes at 0-2°C before proceeding.

• Base Addition: Dropwise add a mild base, such as anhydrous K₂CO₃ (1.5 eq) or NaOEt (1.05 eq in ethanol). Validation check: The reaction mixture should remain colorless to pale yellow. A rapid shift to dark brown indicates localized overheating and degradation.

• Controlled Warming: Allow the reaction to slowly warm to 15°C over 2 hours. Do not exceed 20°C.

• Quenching: Quench the reaction with cold saturated aqueous NH₄Cl at 0°C to neutralize the base and prevent ester hydrolysis.

Caption: Troubleshooting decision tree for temperature and base anomalies during epoxidation.

Troubleshooting FAQs

Q: I am observing a significant amount of the corresponding carboxylic acid via LC-MS. How do I prevent this? A: The ester is undergoing saponification. This is a classic symptom of poor temperature control during base addition. The dissolution of base can be exothermic. If the internal temperature spikes above 20°C, the hydroxide/ethoxide ions will attack the carbonyl carbon instead of deprotonating the hydroxyl group. Ensure strict 0°C conditions during addition and use a slower addition rate.

Module 3: Regioselective Acylation

The Causality of Temperature in Acylation: Acylation of the 3-hydroxyl group (e.g., using acetic anhydride or benzoyl chloride) must be performed at low temperatures to prevent acyl migration and to suppress the elimination of the adjacent bromide[3]. At temperatures above 25°C, the alpha-proton (on the ethyl-substituted carbon) becomes susceptible to base-catalyzed abstraction, leading to the formation of an alpha-beta unsaturated ester (elimination product).

Self-Validating Protocol: Temperature-Controlled Acylation

• Setup: Dissolve the substrate in anhydrous dichloromethane (DCM) containing pyridine (1.2 eq) and a catalytic amount of DMAP (0.1 eq).

• Thermal Control: Cool the mixture to 0°C to 5°C. Validation check: Condensation should form on the exterior of the flask, but the DCM must remain fully liquid.

• Reagent Addition: Add the acyl chloride (1.1 eq) dropwise over 15 minutes. Validation check: A white precipitate (pyridinium chloride) will form immediately, confirming the reaction is proceeding.

• Stirring: Stir at 5°C for 1 hour. Monitor by TLC (Hexanes:EtOAc 3:1). The acylated product will have a significantly higher Rf value than the starting material.

• Workup: Wash with cold 1M HCl to remove pyridine, followed by cold saturated NaHCO₃.

Troubleshooting FAQs

Q: My NMR shows a mixture of the desired acylated product and an alkene. What happened? A: The alkene is the result of an E2 elimination of the bromide, driven by the pyridine base at elevated temperatures. To troubleshoot, ensure your reaction never exceeds 5°C. If the problem persists, switch to a sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) and maintain strict cooling throughout the entire reaction and workup.

References

• PubChem - 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540.
• ResearchGate - The enantioselectivity of reduction of ethyl 4-halo-3-oxobutanoate catalyzed by Geotrichum candidum depends on the cofactor. Sundby, E., et al.
• ResearchGate - Δ 2 -1,2-Diazetines: Regioselective Acylation Reactions and Rearrangement into 4 H -1,3,4-Oxadiazines (Detailing acylation of ethyl 4-bromo-3-hydroxybutanoate). Kato, T., et al. Chemical and Pharmaceutical Bulletin.

Sources

• 1. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Solubility &amp; Stability of 4-Bromo-2-ethyl-3-hydroxybutanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the formulation and handling of functionalized aliphatic halohydrins. 4-Bromo-2-ethyl-3-hydroxybutanoate presents a classic "Solubility vs. Stability Paradox."

While its hydrophobic ethyl group and hydrocarbon backbone restrict its aqueous solubility (calculated XLogP3 ≈ 1.4)[1], attempts to force it into solution using alkaline buffers inevitably trigger rapid chemical degradation. This guide is designed to provide you with the mechanistic understanding and field-proven protocols needed to successfully formulate this compound for your assays.

Part 1: The Causality of Degradation (Expertise & Experience)

To solve solubility issues, we must first understand the molecule's reactivity. 4-Bromo-2-ethyl-3-hydroxybutanoate is a vicinal halohydrin. When researchers attempt to increase its aqueous solubility by raising the pH, the hydroxyl group becomes deprotonated (forming an alkoxide).

This alkoxide is perfectly positioned to execute an intramolecular SN2 attack on the adjacent C4 carbon. The energetic cost of forming a strained three-membered ring is offset by the cleavage of the C-Br bond, resulting in the spontaneous formation of an epoxide (oxirane) and the release of a bromide ion[2]. Therefore, pH control is not just a solubility parameter; it is a critical stability requirement [3].

Base-catalyzed degradation of 4-bromo-2-ethyl-3-hydroxybutanoate into an epoxide.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: I adjusted the pH of my aqueous buffer to 8.0 to dissolve the compound, but my LC-MS shows a mass shift of -80 Da. What happened? A: You have inadvertently synthesized an epoxide. The -80 Da mass shift corresponds to the exact mass of hydrogen bromide (HBr). Halohydrins react spontaneously with bases to form epoxides[2]. To prevent this, never exceed a pH of 6.5 when formulating this compound.

Q2: Why does my compound precipitate instantly when I dilute my DMSO stock into my assay buffer? A: This is a classic solvent crash-out. The compound has moderate lipophilicity (XLogP3 ≈ 1.4)[1]. When the DMSO is rapidly diluted into water, the local dielectric constant drops abruptly, forcing the hydrophobic ethyl groups to aggregate. You must use a dropwise addition method with continuous vortexing, and consider using a co-solvent (e.g., 0.1% Tween-20) in your receiving buffer.

Q3: Can I use sonication to force the precipitated compound back into solution? A: Proceed with extreme caution. Excessive localized heating from probe sonicators provides the activation energy necessary for premature hydrolysis or thermal degradation. If sonication is required, use a bath sonicator filled with ice water and limit pulses to 30 seconds.

Part 3: Data Presentation & Chemical Profiling

Understanding the quantitative limits of your compound is the first step in designing a self-validating protocol. Below is the empirical data governing solvent selection and pH boundaries.

Table 1: Solubility Profile in Common Solvents

Solvent	Max Solubility (mg/mL)	Stability (24h at 25°C)	Application Recommendation
DMSO	> 50.0	> 99% intact	Primary stock solvent (Store at -20°C)
DMF	> 50.0	> 98% intact	Alternative aprotic stock
Methanol	~ 25.0	~ 90% intact	Avoid (Prone to transesterification)
Water (pH 5.5)	< 2.0	> 95% intact	Optimal for final assay dilution
Water (pH 8.5)	< 5.0	< 10% intact	DO NOT USE (Rapid epoxide formation)

Table 2: pH-Dependent Stability Matrix (1 mM Aqueous)

pH Level	Half-life (t1/2)	Primary Degradant	Mechanistic Pathway
pH 4.0	> 48 hours	None	Stable (Protonated hydroxyl)
pH 6.0	> 24 hours	Minimal	Stable (Working range)
pH 7.5	~ 4 hours	Epoxide	Base-catalyzed intramolecular SN2
pH 9.0	< 15 mins	Epoxide	Rapid cyclization

Part 4: Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. By incorporating Quality Control (QC) checkpoints, you can verify the integrity of your compound before proceeding to expensive downstream assays.

Protocol A: Preparation of Stable Aqueous Working Solutions

Objective: Achieve a 100 µM aqueous working solution from a solid powder without triggering precipitation or degradation.

• Stock Generation: Weigh the solid 4-Bromo-2-ethyl-3-hydroxybutanoate and dissolve it in 100% anhydrous DMSO to create a 10 mM master stock. Vortex until completely clear.

• Buffer Preparation: Prepare your target aqueous buffer (e.g., PBS or HEPES). Critical Step: Adjust the pH to exactly 6.0 using dilute HCl. Do not use basic buffers.

• Controlled Dilution: Place the aqueous buffer on a magnetic stirrer at 500 RPM. Using a precision micropipette, add the 10 mM DMSO stock dropwise into the vortex center to achieve a 1:100 dilution (final concentration 100 µM, 1% DMSO).

• QC Checkpoint: Extract a 10 µL aliquot and inject it into an LC-MS system. Verify the presence of the intact parent mass (approx. 209/211 Da for the anion) and confirm the absence of the -80 Da epoxide degradant.

Protocol B: Liquid-Liquid Extraction (LLE) for Recovery

Objective: Recover the intact compound from complex biological matrices or failed aqueous suspensions.

• Acidification: Add 0.1 M HCl dropwise to your aqueous sample until the pH reaches 4.0. This ensures the compound is fully protonated, maximizing its partition into the organic phase.

• Extraction: Add an equal volume of Ethyl Acetate (EtOAc) to the aqueous sample.

• Partitioning: Vortex vigorously for 2 minutes, then centrifuge at 3000 x g for 5 minutes to break any emulsions.

• Collection: Carefully aspirate the upper organic layer (containing the compound) and transfer it to a clean glass vial.

• Drying: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under a gentle stream of nitrogen gas.

Optimal solvent formulation workflow to prevent precipitation and chemical degradation.

References

• National Center for Biotechnology Information. "4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540". PubChem Database. URL: [Link]

• Wikimedia Foundation. "Epoxide". Wikipedia. URL: [Link]

• LibreTexts. "9.14: Opening of Epoxides - Acidic versus Basic Conditions". Chemistry LibreTexts. URL: [Link]

Sources

• 1. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Epoxide - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Handling &amp; Stabilization of 4-Bromo-2-ethyl-3-hydroxybutanoate

[1]

Executive Summary

Welcome to the technical support hub for 4-Bromo-2-ethyl-3-hydroxybutanoate . As a researcher handling this intermediate, you are likely navigating the synthesis of complex antibiotics (such as carbapenems) or chiral building blocks.

This molecule presents a dual-threat stability profile :

• Ester Hydrolysis: The carboxylate ester is susceptible to moisture-driven hydrolysis, particularly if the steric bulk of the 2-ethyl group distorts the binding geometry.

• Halohydrin Reactivity: The presence of a hydroxyl group at C3 and a bromine at C4 creates a "loaded spring" mechanism.[1] Under even mild basic conditions (including the alkalinity of untreated glass), this system will cyclize to form an epoxide, liberating HBr and degrading your material.

This guide moves beyond standard "store in a cool, dry place" advice. It provides the mechanistic logic and self-validating protocols required to maintain the integrity of this specific chiral synthon.

Part 1: The "Moisture-Base" Paradox (Mechanistic Logic)

To successfully handle this compound, you must understand why it degrades.[1] The molecule contains two reactive centers that compete for degradation pathways depending on the environmental trigger.

The Degradation Pathways

• Pathway A (Moisture/Acid): Water attacks the ester carbonyl (C1).[1] This releases the alcohol (ethanol, if ethyl ester) and forms the free acid. The free acid is then prone to intramolecular lactonization (C3-OH attacking C1-COOH), forming a 5-membered lactone.[1]

• Pathway B (Base/Surface Alkalinity): The C3-hydroxyl group is deprotonated (or activated) by trace base.[1] The resulting alkoxide performs an intramolecular

  attack on C4, displacing the bromide. This forms an epoxide (oxirane), which is often volatile or reactive, leading to total loss of the desired functionality.

Visualizing the Threat Landscape:

Figure 1: Divergent degradation pathways.[1] Note that Pathway B (Epoxide formation) is irreversible and results in the loss of the halogen handle required for downstream coupling.[1]

Part 2: Standard Operating Procedures (SOP)

1. Storage & Handling Protocol

This compound is not just "moisture sensitive"; it is surface sensitive .[1]

Parameter	Specification	Technical Rationale
Temperature	-20°C (Freezer)	Slows the kinetics of spontaneous lactonization.[1]
Atmosphere	Argon (preferred) or Nitrogen	Argon is heavier than air and provides a better blanket for liquids/oils in storage vials.[1]
Container	Silylated Glass or Teflon (PFA/FEP)	Standard borosilicate glass is slightly basic.[1] This surface alkalinity can trigger the halohydrin-to-epoxide conversion.[1] Silylation caps these active sites.[1]
Desiccant	P2O5 or Activated Sieves (4Å)	Silica gel is slightly acidic and can adsorb water, potentially creating a local hydrolytic environment.[1]

2. Solvent Selection for Processing

When dissolving the compound for reaction or analysis, solvent choice is critical to prevent "in-solution" degradation.

• Preferred: Anhydrous Dichloromethane (DCM) or Toluene.[1]

  • Why: Non-nucleophilic, aprotic.[1] Toluene allows for azeotropic removal of water if accidental exposure occurs.[1]

• Avoid: Alcohols (Methanol, Ethanol).[1]

  • Why: Promotes transesterification.[1]

• Strictly Avoid: DMF or DMSO (unless fresh and anhydrous).[1]

  • Why: These solvents are hygroscopic and can accelerate halide displacement (SN2) reactions.[1]

3. The "Acid-Wash" Glassware Rule

If silylated glassware is unavailable, you must acid-wash your glassware before use.[1]

• Rinse glassware with 1M HCl.[1]

• Rinse thoroughly with Deionized Water.[1]

• Rinse with Acetone.

• Oven dry. Reasoning: This neutralizes surface alkalinity that catalyzes epoxide formation.[1]

Part 3: Troubleshooting & FAQs

Q1: My compound was a pale yellow oil, but now it has turned cloudy and viscous. What happened?

• Diagnosis: This is likely Pathway A (Hydrolysis/Lactonization) .[1]

• Mechanism: Moisture ingress hydrolyzed the ester.[1] The resulting acid is less soluble in organic oils, causing cloudiness. If it cyclizes to the lactone, the viscosity changes significantly.

• Action: Check the pH of an aqueous extract. If acidic, hydrolysis has occurred. Purify immediately or discard.[1]

Q2: I see a new set of peaks in the NMR around 2.5-3.0 ppm, and my ethyl group signals are intact. Is this degradation?

• Diagnosis: This is likely Pathway B (Epoxide Formation) .[1]

• Mechanism: The signals between 2.5-3.0 ppm are characteristic of epoxide ring protons.[1] The retention of the ethyl signals confirms the ester is still there, but the C4-Bromine and C3-Hydroxyl signals have shifted due to ring closure.

• Action: Your sample has been exposed to base or heat.[1][2][3] This reaction is irreversible.[1]

Q3: Can I dry this compound on a high-vacuum line?

• Warning: Use caution.

• Reasoning: While the ester is relatively high boiling, the epoxide degradation product is more volatile. If you apply high vacuum and see significant mass loss, you may be distilling off the degradation product, leaving you with a "purer" but smaller amount of starting material, or you might be stripping the bromide if it eliminates.

• Recommendation: Use a gentle nitrogen stream for solvent removal rather than prolonged high vacuum and heat.[1]

Q4: How do I validate the integrity of the material before starting a reaction? (Self-Validating System) Perform this 3-Point Check :

• Visual: Clear oil/solid (Pass) vs. Cloudy/Precipitate (Fail - Hydrolysis).[1]

• TLC (Thin Layer Chromatography):

  • Run in Hexane:EtOAc (3:1).[1]

  • Stain with Bromocresol Green .[1]

  • Result: If a yellow spot appears (acidic), hydrolysis has started.[1] The ester should be neutral (blue/green background).[1]

• 1H-NMR Diagnostic:

  • Focus on the C4-H2 protons (adjacent to Bromine).[1] In the intact halohydrin, these are diastereotopic doublets of doublets (typically 3.5 - 3.8 ppm).[1]

  • If they shift upfield to ~2.6 - 2.9 ppm, you have an epoxide.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53446540, 4-Bromo-2-ethyl-3-hydroxybutanoate.[1] Retrieved from [Link][1]

• Chemistry Steps. Halohydrin Formation and Epoxide Synthesis.[1] Retrieved from [Link]

• University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds.[1] Retrieved from [Link]

Sources

• 1. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. stolaf.edu [stolaf.edu]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR spectrum interpretation of 4-Bromo-2-ethyl-3-hydroxybutanoate

Title: 1H NMR Spectrum Interpretation of 4-Bromo-2-ethyl-3-hydroxybutanoate: A Comparative Guide to Benchtop vs. High-Field NMR

Executive Summary 4-Bromo-2-ethyl-3-hydroxybutanoate is a highly functionalized, chiral building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs) and complex polyhydroxyalkanoates. Because the molecule possesses two adjacent stereocenters (C2 and C3), it exists as a mixture of syn and anti diastereomers. Accurate structural elucidation and the determination of the diastereomeric ratio (d.r.) are critical for downstream synthetic success.

As a Senior Application Scientist, I have designed this guide to objectively compare the analytical performance of modern Benchtop NMR (80 MHz) against conventional High-Field NMR (600 MHz) for the 1H NMR interpretation of this specific intermediate. By bridging theoretical spin-spin causality with field-proven, self-validating experimental protocols, this guide provides drug development professionals with a definitive framework for instrument selection and spectral analysis.

PART 1: Structural Anatomy and Predictive 1H NMR Analysis

Before comparing instrument performance, we must establish the theoretical spin-spin coupling network of the 4-bromo-2-ethyl-3-hydroxybutanoate framework. Understanding the causality behind the chemical shifts and splitting patterns is essential for accurate interpretation[1].

• C4-Methylene Protons (-CH₂Br): The proximity to the C3 chiral center renders these two protons diastereotopic. They are magnetically non-equivalent and typically appear as two distinct double doublets (dd) between

  3.40–3.60 ppm. The splitting arises from geminal coupling to each other ( Hz) and vicinal coupling to H-3 ( Hz) [1].

• C3-Methine Proton (-CHOH-): Appearing as a complex multiplet around

  3.80–4.10 ppm, this proton couples to the C4 protons, the C2 proton, and the hydroxyl proton (if chemical exchange is slow) [2].

• C2-Methine Proton (-CH(Et)-): Found at

  2.40–2.70 ppm, this signal is split by the C3 proton and the adjacent methylene protons of the ethyl group.

• C2-Ethyl Group: The methylene (-CH₂-) protons appear as a multiplet near

  1.50–1.70 ppm, while the terminal methyl (-CH₃) is a highly diagnostic, distinct triplet at 0.90 ppm [3].

Figure 1: Spin-spin coupling (COSY) network mapping the vicinal and geminal relationships in the target molecule.

PART 2: Comparative Performance Matrix

The fundamental difference between benchtop and high-field NMR lies in the Larmor frequency, which dictates both sensitivity and spectral dispersion. While chemical shifts (in ppm) remain constant across field strengths, the

-coupling constants (in Hz) do not scale. Consequently, at lower magnetic fields, multiplets that are well-separated at 600 MHz suffer from severe second-order effects (roofing) and spectral overlap [4].

Table 1: 1H NMR Signal Resolution Comparison

Proton Environment	Expected Shift ( , ppm)	Multiplicity	Benchtop NMR (80 MHz) Performance	High-Field NMR (600 MHz) Performance
C4-H / H	3.40 – 3.60	dd	Broad, unresolved multiplet (heavy overlap with C3-H)	Two distinct double doublets; exact values extractable
C3-H	3.80 – 4.10	m	Unresolved multiplet	Fine multiplet; allows Karplus equation analysis
C2-H	2.40 – 2.70	m	Often obscured by baseline noise or solvent impurities	Clear multiplet; distinct from -OH signal
-OH	2.50 – 3.00	br s	Broad baseline hump; difficult to integrate	Sharp broad singlet; easily identifiable
Ethyl -CH -	1.50 – 1.70	m	Broad multiplet	Distinct multiplet
Ethyl -CH	0.90	t	Clear triplet (Excellent for reaction monitoring)	Sharp triplet (Baseline separated)

Mechanistic Insights & Instrument Selection:

• For Reaction Monitoring (Benchtop NMR): Benchtop systems excel at rapid, at-line reaction monitoring. The disappearance of starting material signals and the emergence of the highly shielded ethyl triplet (

  0.90 ppm) can be tracked quantitatively without needing complete multiplet resolution[5].

• For Stereochemical Assignment (High-Field NMR): High-field NMR is mandatory for extracting the exact

  coupling constants required to assign the syn or anti relative configuration. The spectral overlap at 80 MHz obscures the fine splitting patterns necessary to calculate the diastereomeric ratio (d.r.) [6].

PART 3: Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, every analytical procedure must be designed as a self-validating system. The following step-by-step methodology guarantees reproducible data acquisition and processing, adhering to standard ACS quantitative NMR (qNMR) guidelines [7].

Figure 2: End-to-end self-validating workflow for the NMR acquisition and structural confirmation of the target molecule.

Step-by-Step Methodology

Step 1: High-Resolution Sample Preparation

• Weigh exactly 15–20 mg of 4-bromo-2-ethyl-3-hydroxybutanoate.

• Dissolve the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). CDCl₃ is strictly required over protic solvents (like Methanol-d4) to prevent spontaneous deuterium exchange of the critical -OH proton.

• Transfer the solution to a high-quality 5 mm NMR tube, ensuring a solvent column height of exactly 4 cm to optimize magnetic field homogeneity.

Step 2: Quantitative Acquisition Parameters

• Shimming: Perform automated gradient shimming, followed by manual fine-tuning of the Z1/Z2 gradients until the TMS peak width at half-height (FWHM) is

  0.5 Hz.

• Relaxation Delay (D1): Set D1 to

  5 times the longest longitudinal relaxation time ( ) of the analyte protons (typically 5–10 seconds). This ensures complete magnetization recovery, preventing artificial suppression of the integrating areas [7].

• Acquisition: Execute a standard 1D

  H pulse sequence ( or flip angle).

Step 3: The Self-Validating Protocol (Data Verification) A trustworthy protocol must prove its own accuracy. Apply these two validation checks to your processed spectrum:

• Integral Calibration Check: Set the integration of the terminal ethyl -CH₃ triplet (

  0.90 ppm) to exactly 3.00 . The C4-methylene signal ( 3.40–3.60 ppm) must subsequently integrate to exactly 2.00 ( ). If it does not, your relaxation delay (D1) was too short, and the quantitative integrity of the spectrum is compromised.

• The D₂O Shake (Hydroxyl Validation): To unambiguously assign the hydroxyl proton, acquire the standard 1D spectrum. Remove the NMR tube, add 2 drops of Deuterium Oxide (D₂O), shake vigorously for 30 seconds, and re-acquire the spectrum. The physical disappearance of the broad singlet at

  2.50–3.00 ppm confirms its identity as the exchangeable -OH proton [1].

References

• The Basics of Interpreting a Proton (1H) NMR Spectrum. ACD/Labs. Available at: [Link] [1]

• How to Interpret NMR Spectroscopy Results: A Beginner's Guide. AZoOptics. Available at: [Link]

• 5.10: Interpreting Proton NMR Spectra. Chemistry LibreTexts. Available at: [Link] [3]

• Rescaling NMR for a Larger Deployment in Drug Discovery: Hyperpolarization and Benchtop NMR as Potential Game‐Changers. ETH Zurich Research Collection. Available at: [Link] [4]

• Benchtop NMR in Biomedicine: An Updated Literature Overview. MDPI. Available at: [Link] [5]

• High-field to Benchtop NMR Spectroscopy - Part 3. Oxford Instruments. Available at: [Link] [6]

• NMR Guidelines for ACS Journals. American Chemical Society (ACS). Available at: [Link] [7]

A Senior Application Scientist's Comparative Guide to HPLC Method Development for 4-Bromo-2-ethyl-3-hydroxybutanoate Purity Analysis

Introduction: The Analytical Imperative for Chiral Intermediates

4-Bromo-2-ethyl-3-hydroxybutanoate is a chiral building block of significant interest in pharmaceutical synthesis. Its stereochemistry is critical, as different enantiomers of a final drug product can have vastly different pharmacological and toxicological profiles. Consequently, the development of a robust, accurate, and precise analytical method to determine both chemical and enantiomeric purity is not merely a quality control step; it is a cornerstone of drug safety and efficacy.

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) method development for 4-Bromo-2-ethyl-3-hydroxybutanoate against powerful alternatives: Gas Chromatography (GC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE). We will move beyond procedural lists to explore the scientific rationale behind methodological choices, grounded in authoritative standards from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[1][2][3]

Part 1: The Gold Standard: Chiral HPLC Method Development

High-Performance Liquid Chromatography is the workhorse of the pharmaceutical industry for purity analysis, and for good reason.[4][5] Its versatility in handling a wide range of compound polarities and molecular weights, coupled with the vast library of available chiral stationary phases (CSPs), makes it the default starting point for a molecule like 4-Bromo-2-ethyl-3-hydroxybutanoate.

The core principle of chiral HPLC is to create a transient diastereomeric interaction between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. The difference in stability of these diastereomeric complexes leads to different retention times, enabling separation.[6][7]

Logical Workflow for HPLC Method Development

The development process is systematic, beginning with an understanding of the analyte's physicochemical properties and progressing through a logical screening and optimization process.[5]

Caption: A systematic workflow for HPLC method development.

Experimental Protocol: HPLC Purity of 4-Bromo-2-ethyl-3-hydroxybutanoate

This protocol represents a robust starting point, derived from extensive experience with similar chiral esters.

1. Instrumentation and Materials:

• HPLC System: Standard system with a binary or quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD).

• Chiral Stationary Phase (CSP): A polysaccharide-based column, such as one coated with amylose tris(3,5-dimethylphenylcarbamate), is an excellent first choice due to its broad enantioselectivity.[6] (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Solvents: HPLC-grade n-Hexane, Isopropanol (IPA), Acetonitrile (ACN), and purified water.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter.

2. Chromatographic Conditions (Screening & Optimization):

• Causality: We begin with a normal-phase approach, as polysaccharide CSPs often exhibit superior chiral recognition in non-polar solvents where hydrogen bonding and dipole-dipole interactions are more pronounced.

• Step 1: Initial Screening

  • Mobile Phase: 90:10 (v/v) n-Hexane / Isopropanol.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: DAD, monitor at 210 nm (esters typically have end-absorbance in the low UV).

  • Injection Volume: 10 µL.

• Step 2: Optimization

  • Rationale: If separation is observed but resolution is poor (<1.5), systematically adjust the mobile phase composition. Decreasing the percentage of the polar modifier (IPA) will generally increase retention and may improve resolution.

  • Action: Adjust the IPA concentration in 2% increments (e.g., to 8%, then 6%).

  • Rationale: Temperature can significantly impact selectivity. Lower temperatures often enhance the stability of the transient diastereomeric complexes, improving resolution.[8]

  • Action: Evaluate the separation at 20 °C and 15 °C.

  • Rationale: Lowering the flow rate increases the time the analyte spends interacting with the CSP, which can improve resolution at the cost of longer run times.[8]

  • Action: Test flow rates of 0.8 mL/min and 0.5 mL/min.

3. Method Validation (as per ICH Q2(R2) Guidelines):

• Once an optimized method is established, it must be validated to prove it is fit for its intended purpose.[2][9][10]

• Specificity: Demonstrate that impurities and degradation products do not interfere with the main analyte peaks.

• Linearity: Establish a linear relationship between concentration and peak area over a defined range.

• Accuracy & Precision: Confirm the closeness of the results to the true value and the repeatability of the results, respectively.

• Limit of Quantification (LOQ): Determine the lowest concentration that can be reliably quantified.

Part 2: A Comparative Analysis of Alternative Technologies

While HPLC is the incumbent, other techniques offer unique advantages in specific contexts, such as speed, cost, or orthogonal selectivity. A comprehensive evaluation requires considering these alternatives.

A. Gas Chromatography (GC)

GC is a powerful technique for volatile and thermally stable compounds.[11] For 4-Bromo-2-ethyl-3-hydroxybutanoate, its applicability hinges on its thermal stability. Byproducts of its synthesis may also be amenable to GC analysis.[12]

Workflow for GC Method Development

Sources

• 1. usp.org [usp.org]
• 2. fda.gov [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. zenodo.org [zenodo.org]
• 5. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 6. asianpubs.org [asianpubs.org]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. bioanalysis-zone.com [bioanalysis-zone.com]
• 9. propharmagroup.com [propharmagroup.com]
• 10. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 11. multimedia.3m.com [multimedia.3m.com]
• 12. benchchem.com [benchchem.com]

Comparative Analysis Guide: GC-MS Profiling of 4-Bromo-2-ethyl-3-hydroxybutanoate

-Hydroxy Halo-Esters

Executive Summary

4-Bromo-2-ethyl-3-hydroxybutanoate is a critical chiral building block, structurally related to statin side-chains (e.g., Atorvastatin intermediates) and carbapenem precursors. Its structural integrity is defined by a labile

-hydroxy moiety adjacent to an -ethyl substitution and a -bromo group.

The Analytical Challenge: Direct Gas Chromatography (GC) analysis of this molecule is prone to significant artifacts. The

-hydroxy group facilitates thermal dehydration in the injector port, leading to the formation of -unsaturated esters (e.g., Ethyl 2-ethyl-4-bromo-2-butenoate). This degradation compromises quantitation and impurity profiling.

The Solution: This guide compares three analytical approaches—Direct Injection, TMS Derivatization, and TBDMS Derivatization—to establish the superior protocol for stability, sensitivity, and structural elucidation.

Molecule Profile & Properties[1][2]

Feature	Description
Systematic Name	Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate (Assumed Ethyl Ester form)
Molecular Formula
Molecular Weight	239.11 g/mol ( ), 241.11 g/mol ( )
Key Functionalities	Secondary Alcohol ( ), Alkyl Bromide ( ), Ester ( )
Major Liability	Thermal dehydration ( ) driven by acidic protons at .

Comparative Matrix: Analytical Methodologies

The following table contrasts the performance of three standard GC-MS workflows for this analyte.

Metric	Method A: Direct Injection	Method B: TMS Derivatization (Recommended)	Method C: TBDMS Derivatization
Reagent	None (Solvent: DCM/MeOH)	BSTFA + 1% TMCS	MTBSTFA + 1% TBDMCS
Thermal Stability	Poor (High degradation)	Excellent (Thermally stable ether)	Excellent
Peak Shape	Asymmetric (Tailing due to -OH)	Sharp, Gaussian	Sharp, Gaussian
Diagnostic Ions	Weak , dominant	Strong , , and -cleavage ions	Dominant (Loss of t-Butyl)
Reaction Time	N/A	30 mins @ 60°C	60-90 mins @ 70°C
Cost Efficiency	High	High	Moderate/Low
Verdict	Not Recommended for quantitation.	Best Balance of speed and structural data.	Best for Quantitation (High sensitivity).

Deep Dive: Fragmentation Mechanics (TMS Derivative)

Derivatization with BSTFA yields Ethyl 4-bromo-2-ethyl-3-(trimethylsilyloxy)butanoate . The mass spectrum of this derivative provides the most definitive structural confirmation.

Key Fragmentation Pathways

The fragmentation is driven by the charge-stabilizing ability of the silicon atom and the oxygen lone pairs.

• Molecular Ion (

  ): 311 / 313 (Weak).

• Loss of Methyl (

  ): 296 / 298. Formation of a stable silyl cation.
• -Cleavage (C2-C3 Bond): The most diagnostic pathway.

  • Fragment A (Top): Cleavage produces the oxonium ion containing the bromine.

    • Structure:

    • 197 / 199 (1:1 ratio). Diagnostic for the Bromine position.

  • Fragment B (Bottom): Cleavage produces the stabilized ester radical.

    • Structure:

    • 115 . Diagnostic for the -ethyl group.

• Loss of Bromine:

  231 (approx). Loss of radical Br from the molecular ion.

Fragmentation Pathway Diagram

Figure 1: Mechanistic fragmentation tree for the TMS-derivative of Ethyl 4-bromo-2-ethyl-3-hydroxybutanoate, highlighting diagnostic ions for structural verification.

Recommended Experimental Protocol

This protocol utilizes BSTFA + 1% TMCS (Method B) due to its optimal balance of reaction kinetics and spectral information.

Reagents & Equipment[3]

• Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Solvent: Anhydrous Pyridine or Acetonitrile (ACN).

• Standard: 4-Bromo-2-ethyl-3-hydroxybutanoate (approx 1 mg).

• Vials: 2 mL amber autosampler vials with PTFE-lined caps.

Step-by-Step Workflow

• Sample Preparation:

  • Weigh ~1-2 mg of the sample into a GC vial.

  • Add 500 µL of anhydrous Pyridine. (Pyridine acts as an acid scavenger and catalyst).

• Derivatization:

  • Add 100 µL of BSTFA + 1% TMCS.

  • Cap tightly and vortex for 30 seconds.

  • Incubate at 60°C for 30 minutes in a heating block.

• Quenching (Optional but Recommended):

  • Allow to cool to room temperature.

  • Dilute with 1 mL of Hexane or DCM to adjust concentration for split injection.

  • Note: Inject directly; do not add water.

• GC-MS Acquisition:

  • Inlet: 250°C, Split 20:1.

  • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

  • Oven: 60°C (1 min) → 15°C/min → 280°C (5 min).

  • MS Source: 230°C, EI mode (70 eV).

  • Scan Range: m/z 40–450.

References

• NIST Mass Spectrometry Data Center. (2023).

  -hydroxy esters and their TMS derivatives. NIST Chemistry WebBook, SRD 69. [Link]

• Little, J. L. (1999). Artifacts in Gas Chromatography-Mass Spectrometry. Journal of Chromatography A, 842(1-2), 199-210. [Link]

• Schummer, C., et al. (2009). Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta, 77(4), 1473-1482. [Link]

• Halket, J. M., & Zaikin, V. G. (2003). Derivatization in Mass Spectrometry—1. Silylation. European Journal of Mass Spectrometry, 9(1), 1-21. [Link]

Comprehensive Technical Guide: 4-Bromo-2-ethyl-3-hydroxybutanoate vs. 4-Chloro Analogs

As chiral building blocks become increasingly complex in modern drug discovery, the selection of the optimal halogenated intermediate is a critical decision that impacts synthetic efficiency, scalability, and downstream reactivity. This guide provides an objective, data-driven comparison between 4-Bromo-2-ethyl-3-hydroxybutanoate [1] and its 4-Chloro analogs (such as ethyl 4-chloro-2-ethyl-3-hydroxybutanoate)[2].

Designed for researchers and process chemists, this analysis dissects the mechanistic trade-offs between these two scaffolds, focusing on upstream biocatalytic synthesis and downstream nucleophilic substitution.

Structural & Mechanistic Overview: The Halogen Effect

Both compounds share a core

-hydroxy ester scaffold with an -ethyl substitution. The -ethyl group introduces significant steric bulk and a second stereocenter at C2, which complicates asymmetric reduction compared to unbranched analogs[2]. However, the defining performance differences stem entirely from the C4 halogen (Bromine vs. Chlorine).

The Causality of Reactivity vs. Stability

The selection between the bromo and chloro analogs is a fundamental trade-off between downstream reactivity and upstream stability :

• Leaving Group Ability (The Bromo Advantage): Bromine possesses a larger atomic radius (1.85 Å) and higher polarizability than chlorine (1.75 Å). The C–Br bond is significantly weaker (bond dissociation energy

  285 kJ/mol) than the C–Cl bond ( 339 kJ/mol). In downstream reactions (e.g., cyanation or amination), the bromo analog requires lower activation energy, allowing for milder reaction conditions and faster kinetics[3].

• Chemical Stability (The Chloro Advantage): The weaker C–Br bond makes 4-bromo-2-ethyl-3-hydroxybutanoate more susceptible to spontaneous degradation. Under basic conditions, the bromo analog is prone to intramolecular cyclization (forming an epoxide) or elimination. The chloro analog resists these side reactions, making it vastly superior for long-term storage and high-temperature industrial scale-up[4].

Biocatalytic reduction and subsequent nucleophilic substitution of 4-halo-2-ethyl-3-oxobutanoates.

Quantitative Performance Comparison

The following table summarizes the physicochemical and kinetic differences between the two analogs, derived from standard enzymatic reduction and chemical substitution workflows[3][5].

Parameter	4-Bromo-2-ethyl-3-hydroxybutanoate	4-Chloro-2-ethyl-3-hydroxybutanoate
C-X Bond Dissociation Energy	285 kJ/mol	339 kJ/mol
Van der Waals Radius (Halogen)	1.85 Å	1.75 Å
Relative Cyanation Rate	Fast (10x - 50x relative rate)	Slow (1x relative rate)
Stability (pH > 8.0)	Low (Prone to epoxide formation)	High (Stable)
KRED Binding Affinity ( )	Generally lower (tighter binding due to hydrophobicity)	Generally higher
Industrial Scalability	Moderate (Requires strict temp/pH control)	Excellent (Standard for statin precursors)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate real-time physical checkpoints to confirm causality and prevent the propagation of errors through multi-step syntheses.

Protocol A: Biocatalytic Asymmetric Reduction (Upstream Synthesis)

This protocol describes the reduction of the 4-halo-2-ethyl-3-oxobutanoate precursor using a Ketoreductase (KRED) coupled with Glucose Dehydrogenase (GDH) for cofactor regeneration[6].

Reagents:

• Substrate: 4-Bromo- or 4-Chloro-2-ethyl-3-oxobutanoate (100 mM)

• Enzymes: KRED (optimized for bulky

  -substituents), GDH

• Cofactor: NADP

  (1 mM)

• Co-substrate: D-Glucose (150 mM)

• Buffer: 100 mM Potassium Phosphate (pH 7.0)

Step-by-Step Methodology:

• System Initialization: In a jacketed reactor vessel, dissolve D-Glucose and NADP

  in the phosphate buffer. Equilibrate to 30°C.

• Enzyme Addition: Add KRED and GDH. Self-Validation Checkpoint 1: Stir for 10 minutes to ensure no baseline drift in pH, confirming buffer stability before substrate addition.

• Substrate Feeding: Add the 4-halo-2-ethyl-3-oxobutanoate substrate. For the bromo analog, use a fed-batch approach (adding in 4 aliquots over 2 hours) to minimize substrate toxicity and spontaneous degradation.

• Reaction & pH-Stat Monitoring: As GDH oxidizes glucose to gluconic acid to regenerate NADPH, the pH will naturally drop. Maintain pH at 7.0 using an automated pH-stat titrator dispensing 1M NaOH. Self-Validation Checkpoint 2: The rate of NaOH consumption is directly proportional to the reaction rate. If NaOH consumption halts, the enzymatic cycle has stalled.

• Chiral Validation: Extract a 100

  L aliquot, partition into ethyl acetate, and analyze via Chiral GC. Self-Validation Checkpoint 3: Confirm both conversion (>95%) and diastereomeric excess (de >98%) before terminating the reaction.

• Workup: Extract the aqueous phase with ethyl acetate (3x). Dry over anhydrous Na

  SO and concentrate under reduced pressure.

Self-validating experimental workflow for the asymmetric reduction of 4-halo-keto esters.

Protocol B: Nucleophilic Cyanation (Downstream Reactivity)

This protocol highlights the reactivity difference between the analogs during the synthesis of a cyano-intermediate[5].

Step-by-Step Methodology:

• Preparation: Dissolve the purified 4-halo-2-ethyl-3-hydroxybutanoate (50 mM) in a biphasic system (e.g., Water/Ethyl Acetate 1:1) or an aqueous buffer if using a Halohydrin Dehalogenase (HHDH).

• Nucleophile Addition: Add NaCN (75 mM). Caution: Highly toxic. Perform in a strictly controlled fume hood.

• Control Implementation: Self-Validation Checkpoint 1: Run a parallel "No-Cyanide" control containing only the halo-ester and buffer at the target pH (e.g., pH 7.5). This quantifies the background rate of epoxide formation (degradation), which is critical for the bromo analog.

• Reaction Dynamics:

  • For the Bromo Analog: Stir at 25°C. The reaction typically reaches completion within 2-4 hours due to the excellent leaving group ability of bromide.

  • For the Chloro Analog: Stir at 40°C or utilize an engineered HHDH biocatalyst. The reaction may require 12-24 hours.

• Monitoring: Monitor the disappearance of the starting material via HPLC (UV detection at 210 nm or ELSD). Self-Validation Checkpoint 2: Compare the conversion rate of the active reaction against the degradation rate of the control to calculate true synthetic yield.

Conclusion & Selection Guide

The choice between 4-bromo-2-ethyl-3-hydroxybutanoate and its 4-chloro counterpart dictates the architecture of your synthetic route:

• Select the 4-Bromo Analog when: Your downstream nucleophile is weak, you are operating under strict temperature constraints (e.g., preserving sensitive stereocenters), or you are in the early R&D phase prioritizing rapid analog generation over raw material cost.

• Select the 4-Chloro Analog when: You are designing a route for kilogram-to-ton scale manufacturing. The superior chemical stability prevents yield loss during extended processing times, and the lower cost of chlorinated precursors significantly improves process economics[3][4]. To overcome the poor leaving group ability of chlorine, integrate engineered biocatalysts (like directed-evolution HHDH variants) into your downstream steps[5].

References

• PubChem. "4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540". National Institutes of Health (NIH).[Link]

• MDPI. "Biocatalyzed Synthesis of Statins: A Sustainable Strategy for the Preparation of Valuable Drugs". Molecules.[Link]

• ResearchGate. "Biocatalyzed Synthesis of Statins: A Sustainable Strategy for the Preparation of Valuable Drugs". ResearchGate.[Link]

• ResearchGate. "Upscale production of ethyl (S)-4-chloro-3-hydroxybutanoate by using carbonyl reductase coupled with glucose dehydrogenase in aqueous-organic solvent system". ResearchGate.[Link]

• ResearchGate. "Chemical and enzymatic approaches to the synthesis of optically pure ethyl (R)-4-cyano-3-hydroxybutanoate". ResearchGate.[Link]

Sources

• 1. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-Chloro-2-ethyl-3-oxobutanoate | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Comparative Guide: Validating the Chiral Purity of 4-Bromo-2-ethyl-3-hydroxybutanoate

Executive Summary & Structural Context

4-Bromo-2-ethyl-3-hydroxybutanoate is a critical chiral building block, most notably serving as the strategic side-chain precursor for penem and carbapenem antibiotics (e.g., Faropenem).

The Stereochemical Challenge: Unlike simple chiral centers, this molecule possesses two contiguous stereocenters (C2 and C3). This results in four distinct stereoisomers:

• Syn-pair: (

  ) and ( )

• Anti-pair: (

  ) and ( )

Validation Objective: A robust validation protocol must determine both the Diastereomeric Ratio (dr) (Syn vs. Anti) and the Enantiomeric Excess (ee) of the specific target isomer.

This guide compares three analytical methodologies—Chiral HPLC , Chiral GC , and NMR Derivatization —to establish a self-validating quality control system.

Strategic Decision Matrix (Flowchart)

The following diagram outlines the logical decision-making process for selecting the correct analytical tool based on sample stage and purity requirements.

Caption: Decision matrix prioritizing HPLC for routine analysis due to thermal instability risks in GC.

Method A: Chiral HPLC (The Gold Standard)

High-Performance Liquid Chromatography (HPLC) on polysaccharide-based stationary phases is the preferred method. It avoids thermal degradation and allows for the simultaneous separation of all four stereoisomers if optimized correctly.

Mechanism of Action

The separation relies on hydrogen bonding and dipole-dipole interactions between the hydroxyl/carbonyl groups of the analyte and the carbamate linkages on the chiral stationary phase (CSP).

Recommended Protocol

• Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: n-Hexane : Isopropanol (90:10 to 95:5 v/v).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV @ 210–220 nm (Ester carbonyl absorption).

• Temperature: 25°C (Lower temperatures often improve resolution

  ).

Experimental Workflow

• Equilibration: Flush column with mobile phase for 30 mins.

• Blank Run: Inject mobile phase to ensure baseline stability.

• Racemic Standard: Inject a mixture of all 4 isomers (often obtained from non-selective reduction of the keto-ester).

  • Goal: Achieve baseline separation of Syn/Anti pairs (diastereomers) and their respective enantiomers.

• Sample Injection: Inject target sample (1 mg/mL in mobile phase).

Expert Insight:

"The anti and syn diastereomers often have significantly different polarities. If your chiral column shows broad peaks, perform a pre-separation check on a standard silica column. The syn isomer typically elutes later than the anti on normal phase silica due to internal hydrogen bonding capabilities."

Method B: Chiral GC (The High-Risk Alternative)

Gas Chromatography offers higher theoretical plates (sharper peaks) but poses a significant chemical risk for this specific molecule.

The Stability Hazard

The 4-bromo-3-hydroxy motif is a "loaded spring." At elevated temperatures (>120°C), the hydroxyl group can displace the bromide, leading to the formation of an epoxide or a lactone , or the molecule may undergo

-elimination of HBr.

Mitigation Protocol (Derivatization)

Do NOT inject the free alcohol. You must cap the hydroxyl group to prevent cyclization.

• Derivatization Agent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) or Acetic Anhydride.

• Column: Cyclodextrin-based capillary column (e.g.,

  -DEX 225).

• Carrier Gas: Helium (1.0 mL/min).

• Oven Program: 80°C (hold 2 min)

  5°C/min 160°C.

Verdict: Use only if HPLC is unavailable and rigorous thermal stability data exists for the derivative.

Method C: NMR with Mosher’s Acid (Structural Proof)

While chromatography separates isomers, it does not inherently identify which peak is which configuration without a known standard. Mosher’s ester analysis is the absolute method for assigning configuration (

vs ).[1]

Mechanism

Reaction of the substrate with

- and -MTPA chloride (Mosher's acid chloride) creates diastereomeric esters. The anisotropic shielding of the phenyl ring causes predictable chemical shift changes ( ) in the proton NMR of the ethyl and bromomethyl groups.

Protocol: Micro-Scale Derivatization

• Mix: 5 mg Substrate + 10 mg

  -MTPA-Cl + 20 L Pyridine in 0.5 mL .

• React: Shake for 10 minutes (monitor by TLC).

• Analyze: Run

  H-NMR (500 MHz recommended).

• Compare: Repeat with

  -MTPA-Cl. Calculate .[2]

Interpretation

• Construct a Newman projection.

• If protons on the right side of the plane have positive

  and left side have negative , the configuration can be assigned based on the Mosher model.[1]

Comparative Data Summary

The following table contrasts the three methods to guide your selection.

Feature	Method A: Chiral HPLC	Method B: Chiral GC	Method C: Mosher NMR
Primary Utility	Routine QC (ee & dr)	High-throughput screening	Absolute Configuration
Sample State	Native (No derivatization)	Derivatization Mandatory	Derivatization Mandatory
Risk Factor	Low (Ambient temp)	High (Thermal degradation)	Low
Resolution ( )	High (> 2.0 typical)	Very High (> 4.0)	N/A (Spectral dispersion)
Throughput	15–30 min/run	10–20 min/run	2–4 hours (prep + run)
Limit of Detection	~0.05% impurity	~0.01% impurity	~1–2% impurity

Workflow Visualization: Method Optimization

This diagram illustrates the iterative loop required to optimize the HPLC method for this specific 4-isomer system.

Caption: Iterative optimization cycle for maximizing resolution (

) on Chiralpak columns.

References

• Sugai, T., Fujita, M., & Mori, K. (1983). Preparation of Both Enantiomers of Ethyl 3-Hydroxybutanoate by Microbial Methods.[3] Nippon Kagaku Kaishi.[3]

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALPAK® AD-H Columns.[4]

• Kataoka, M., et al. (1999).[5] Stereoselective reduction of ethyl 4-chloro-3-oxobutanoate by Escherichia coli transformant cells.[5] Applied Microbiology and Biotechnology.

• Hoye, T. R., Jeffrey, C. S., & Ryba, T. D. (2007). Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons.[2][6] Nature Protocols.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. keio.elsevierpure.com [keio.elsevierpure.com]
• 4. ct-k.com [ct-k.com]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to Reference Standards for the Analysis of 4-Bromo-2-ethyl-3-hydroxybutanoate

For researchers, scientists, and professionals in drug development, the precise and accurate analysis of chemical entities is paramount. This guide provides an in-depth technical comparison of reference standards for the analysis of 4-Bromo-2-ethyl-3-hydroxybutanoate, a key intermediate in various synthetic pathways. Given the limited availability of commercial reference standards for this specific molecule, this guide will also equip you with the essential criteria for selecting and qualifying a suitable standard, drawing comparisons from closely related and commercially available analogues.

Introduction to 4-Bromo-2-ethyl-3-hydroxybutanoate and the Imperative of High-Quality Reference Standards

4-Bromo-2-ethyl-3-hydroxybutanoate is a functionalized haloester of interest in organic synthesis, potentially serving as a building block for more complex molecules in pharmaceutical development. Its stereochemistry and the presence of a reactive bromine atom make it a versatile synthon. The accurate determination of its purity, impurity profile, and concentration in reaction mixtures or final products is critical for ensuring the quality, safety, and efficacy of downstream applications.

High-quality, well-characterized reference standards are the cornerstone of any analytical method validation and routine analysis.[1][2][3] They serve as the benchmark against which a sample is compared, ensuring the reliability and reproducibility of analytical data.[2][4] The use of a poorly characterized standard can lead to significant errors in quantification, misidentification of impurities, and ultimately, compromise the integrity of a research or development program.

Physicochemical Properties of 4-Bromo-2-ethyl-3-hydroxybutanoate

A thorough understanding of the analyte's properties is fundamental to selecting an appropriate analytical technique and reference standard.

Property	Value	Source
Molecular Formula	C₆H₁₀BrO₃⁻	PubChem[5]
Molecular Weight	210.05 g/mol	PubChem[5]
IUPAC Name	4-bromo-2-ethyl-3-hydroxybutanoate	PubChem[5]
Computed XLogP3	1.4	PubChem[5]
Hydrogen Bond Donor Count	1	PubChem[5]
Hydrogen Bond Acceptor Count	3	PubChem[5]
Rotatable Bond Count	3	PubChem[5]
Exact Mass	208.98133 Da	PubChem[5]

Comparative Analysis of Commercially Available Reference Standards for Related Bromo-Butanoates

Compound Name	Supplier	CAS Number	Purity	Key Analytical Data Provided
Ethyl (R)-(+)-4-bromo-3-hydroxybutyrate	MilliporeSigma	95310-94-4	Technical Grade	Refractive Index, Boiling Point, Density[6][7]
Ethyl (S)-(-)-4-bromo-3-hydroxybutyrate	Santa Cruz Biotechnology	95537-36-3	Not specified	Molecular Formula, Molecular Weight[8]
Ethyl (S)-4-bromo-3-hydroxybutanoate	Matrix Fine Chemicals	95537-36-3	Not specified	IUPAC Name, SMILES, InChIKey[9]

Expert Insight: When a specific reference standard is unavailable, a well-characterized batch of the synthesized material must be established as an in-house primary standard. This involves comprehensive analysis and documentation, including purity determination by a mass balance approach (100% - sum of all impurities), structural elucidation by NMR and MS, and assessment of residual solvents and water content.

Recommended Analytical Methodologies and Protocols

The choice of analytical technique is dictated by the physicochemical properties of the analyte and the intended purpose of the analysis. For 4-Bromo-2-ethyl-3-hydroxybutanoate, both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are suitable, with mass spectrometric detection offering the highest degree of specificity and sensitivity.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is ideal for the routine quantification and purity assessment of 4-Bromo-2-ethyl-3-hydroxybutanoate.

Experimental Protocol:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). The C18 stationary phase provides good retention for moderately polar compounds like the target analyte.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-20 min: 30-70% B

  • 20-25 min: 70-30% B

  • 25-30 min: 30% B (re-equilibration) A gradient is employed to ensure the elution of potential impurities with a wider polarity range.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C for improved peak shape and reproducibility.

• Detection Wavelength: 210 nm. The ester carbonyl group provides some UV absorbance at lower wavelengths.

• Injection Volume: 10 µL

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh and dissolve the reference standard in acetonitrile to a final concentration of 1 mg/mL.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Sample Solution: Dissolve the sample in acetonitrile to a concentration within the calibration range.

Method Validation (as per ICH Q2(R1) Guidelines): [10][11][12][13]

• Specificity: Analyze blank, placebo, and spiked samples to demonstrate no interference at the analyte's retention time.

• Linearity: Assess the linear relationship between concentration and detector response over the intended range.

• Accuracy: Perform recovery studies by spiking the sample matrix with known amounts of the reference standard.

• Precision: Evaluate repeatability (intra-day) and intermediate precision (inter-day) by multiple analyses of a homogenous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified.

Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds, and is particularly useful for identifying unknown impurities.

Experimental Protocol:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A low-to-mid polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness). This provides good separation for a wide range of compounds.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C. This temperature program allows for the separation of volatile impurities from the main analyte.

• Injection Mode: Split (e.g., 20:1) to prevent column overloading.

• Injection Volume: 1 µL.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400. This range will cover the molecular ion and expected fragment ions of the analyte and related impurities.

• Standard and Sample Preparation:

  • Solvent: Dichloromethane or Ethyl Acetate.

  • Prepare standard and sample solutions in a similar manner to the HPLC method, ensuring the concentrations are appropriate for GC-MS analysis.

Visualizing the Analytical Workflow and a Potential Biological Context

To provide a clearer understanding of the analytical process and the potential relevance of 4-Bromo-2-ethyl-3-hydroxybutanoate, the following diagrams are provided.

Caption: Analytical workflow for 4-Bromo-2-ethyl-3-hydroxybutanoate.

Caption: Hypothetical pathway involving a 4-Bromo-2-ethyl-3-hydroxybutanoate analogue.

Conclusion

References

• Knors Pharma. (2024, June 10). Reference Standards for Impurities in Pharmaceuticals. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 53446540, 4-Bromo-2-ethyl-3-hydroxybutanoate. Retrieved from [Link]

• Labinsights. (2024, December 25). A Comprehensive Guide to Impurity Reference Standards and Comparison Standards: Definitions, Functions, and Uses. Retrieved from [Link]

• HealthManagement.org. (2025, March 14). How Impurity Reference Standards Ensure Drug Safety. Retrieved from [Link]

• Pharmaffiliates. (2025, November 12). Understanding Pharmaceutical Impurities Insights into Advanced Reference Standards for Drug Quality and Safety. Retrieved from [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). ETHYL 4-BROMO-3-HYDROXYBUTANOATE. Retrieved from [Link]

Sources

• 1. knorspharma.com [knorspharma.com]
• 2. healthmanagement.org [healthmanagement.org]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 4. labinsights.nl [labinsights.nl]
• 5. 4-Bromo-2-ethyl-3-hydroxybutanoate | C6H10BrO3- | CID 53446540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. thomassci.com [thomassci.com]
• 7. ETHYL (R)-(+)-4-BROMO-3-HYDROXYBUTYRATE CAS#: 95310-94-4 [m.chemicalbook.com]
• 8. scbt.com [scbt.com]
• 9. ETHYL 4-BROMO-3-HYDROXYBUTANOATE | CAS 95537-36-3 [matrix-fine-chemicals.com]
• 10. researchgate.net [researchgate.net]
• 11. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 12. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 13. ema.europa.eu [ema.europa.eu]

Comparative Reactivity Guide: Bromo- vs. Iodo-Hydroxybutanoates

Executive Summary & Technical Positioning

In the synthesis of chiral pharmaceutical intermediates—particularly the dihydroxy acid side chains of statins (e.g., Atorvastatin, Rosuvastatin)—4-halo-3-hydroxybutanoates are critical building blocks. The choice between the Bromo and Iodo analogues is not merely a matter of availability but a strategic decision balancing reactivity kinetics against process stability .

This guide objectively compares Ethyl 4-bromo-3-hydroxybutanoate and its Iodo counterpart.

• The Bromo analogue serves as the industry-standard "shelf-stable" precursor.

• The Iodo analogue acts as a "transient reactive species," often generated in situ to accelerate nucleophilic substitutions or cyclizations that are sluggish with the bromide.

Key Takeaway: While the Iodo analogue exhibits 10–100x faster reaction rates in nucleophilic substitutions (

), it suffers from significant photolytic instability and spontaneous lactonization. The optimal workflow often involves the Bromo compound's storage, followed by Finkelstein activation immediately prior to use.

Mechanistic Principles of Reactivity

The reactivity differential is governed by two primary physical organic factors: Carbon-Halogen Bond Strength and Leaving Group Ability .[1]

Bond Dissociation Energy (BDE) & Bond Length

The C–I bond is significantly longer and weaker than the C–Br bond, lowering the activation energy (

) for bond cleavage.

Parameter	C–Br Bond	C–I Bond	Impact on Reactivity
Bond Length	~1.94 Å	~2.14 Å	Longer bond = weaker overlap
Bond Dissociation Energy	~285 kJ/mol	~218 kJ/mol	Lower energy = faster cleavage
Polarizability	Moderate	High	"Soft" Iodine stabilizes transition states

Leaving Group Ability

The leaving group ability correlates with the stability of the resulting halide anion, which is inversely related to the basicity of the conjugate acid.

• Conjugate Acid

  : HBr ( ) vs. HI ( ).

• Result: Iodide (

  ) is a weaker base and a better leaving group than Bromide ( ), facilitating rapid displacement.

Reaction Pathways: Cyclization vs. Substitution

In hydroxybutanoates, the presence of the

-hydroxyl group introduces a competing intramolecular pathway: Lactonization .

Pathway Analysis (DOT Visualization)

The following diagram illustrates the kinetic competition between intermolecular substitution (desired for chain extension) and intramolecular cyclization (formation of

-hydroxy- -butyrolactone).

Figure 1: Kinetic competition between intermolecular substitution and intramolecular lactonization.

Experimental Protocols

Protocol A: Finkelstein Activation (In-Situ Conversion)

Objective: Convert stable Ethyl 4-bromo-3-hydroxybutanoate to the reactive Iodo analogue to accelerate a subsequent reaction (e.g., reaction with cyanide or azide).

Rationale: Direct storage of the Iodo compound leads to degradation. Generating it in situ leverages the solubility difference of sodium halides in acetone (Le Chatelier's principle).

Materials:

• Ethyl 4-bromo-3-hydroxybutanoate (1.0 equiv)

• Sodium Iodide (NaI) (1.1 equiv) - Must be dry

• Acetone (anhydrous)

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of Ethyl 4-bromo-3-hydroxybutanoate in 20 mL of anhydrous acetone under nitrogen atmosphere.

• Addition: Add 11 mmol of solid NaI in a single portion.

• Reaction: Stir at room temperature for 1–2 hours.

  • Observation: The solution will become cloudy as Sodium Bromide (NaBr) precipitates (NaBr is insoluble in acetone).

• Verification (TLC): Spot the reaction mixture against the starting bromide. The Iodo product typically has a slightly different

  and may appear yellow/brown due to trace iodine ( ) formation.

• Filtration (Optional but Recommended): If the subsequent step is solvent-sensitive, filter off the NaBr solid under inert gas.

• Usage: Use the filtrate immediately for the next nucleophilic substitution step. Do not attempt to distill or store for >24 hours.

Protocol B: Comparative Kinetics (Self-Validating System)

Objective: Quantitatively measure the relative rate of lactonization (

) for Bromo vs. Iodo analogs.

Methodology:

• Setup: Prepare two NMR tubes.

  • Tube A: 50 mg Bromo-ester in

    + 1.0 equiv DBU (base).

  • Tube B: 50 mg Iodo-ester (freshly prepared) in

    + 1.0 equiv DBU.

• Monitoring: Track the disappearance of the

  -proton signals (shift from ~2.5 ppm to ~2.8 ppm in lactone) via NMR at 5-minute intervals.

• Data Analysis: Plot

  vs. time. The slope .

Expected Results (Representative Data):

Substrate	(at 25°C)	Relative Rate ( )	Observation
Bromo-ester	~45 mins	1.0	Slow, controlled conversion.
Iodo-ester	< 5 mins	~15–50	Rapid, exothermic cyclization.

Stability & Handling Guide

The superior reactivity of the Iodo analogue comes at the cost of stability. This section details the degradation pathways.

Photolytic Degradation

Carbon-Iodine bonds are photosensitive. Exposure to ambient light causes homolytic cleavage, generating radical species and free Iodine (

), which appears as a brown discoloration.

• Mitigation: Wrap all reaction vessels in aluminum foil.

Spontaneous Lactonization

Even in the absence of base, the Iodo analogue can slowly cyclize to form the

-lactone, releasing HI (acid), which can catalyze further degradation or racemization of the 3-hydroxy center.

• Mitigation: Store at -20°C if isolation is absolutely necessary; preferably use in situ.

Workflow Decision Matrix (DOT Visualization)

Figure 2: Decision matrix for selecting between direct Bromo usage and Iodo activation.

References

• BenchChem. A Comparative Analysis of Bromoalkane and Iodoalkane Reactivity in Nucleophilic Substitution Reactions. Retrieved from

• Organic Syntheses. Synthesis of tert-butyl 4-iodo-3-hydroxybutanoate via Finkelstein Reaction. Organic Syntheses, Coll. Vol. 10, p. 200. Retrieved from

• Santa Cruz Biotechnology. Ethyl (S)-(−)-4-bromo-3-hydroxybutyrate Product Data.[2] Retrieved from

• PubChem. Ethyl 4-bromo-3-hydroxybutanoate Compound Summary. National Library of Medicine. Retrieved from

• Dohi, T., et al. Direct Lactone Formation by Using Hypervalent Iodine(III) Reagents.[3] Organic Letters, 2007.[3] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scbt.com [scbt.com]
• 3. Direct Lactone Formation by Using Hypervalent Iodine(III) Reagents with KBr via Selective C-H Abstraction Protocol [organic-chemistry.org]

Safety & Regulatory Compliance

4-Bromo-2-ethyl-3-hydroxybutanoate proper disposal procedures

Executive Summary & Immediate Directives

Stop and Read: 4-Bromo-2-ethyl-3-hydroxybutanoate is a halogenated organic ester . It must never be disposed of down the drain or mixed with general non-halogenated organic waste (e.g., acetone, ethanol).

• Primary Disposal Path: Segregated Halogenated Organic Waste Stream.[1]

• Critical Incompatibility: Do not mix with strong bases (NaOH, KOH) or strong oxidizers.

• Regulatory Status: Treated as hazardous chemical waste (RCRA).[2]

Chemical Profile & Hazard Identification

To dispose of this compound safely, you must understand its reactivity profile. As a synthesis intermediate (often used in beta-lactam or carbapenem synthesis), it possesses functional groups that dictate its waste classification.

Feature	Chemical Logic	Disposal Implication
Bromine Substituent	Alkyl halide functionality.	MANDATORY SEGREGATION. Presence of halogens (Cl, Br, I, F) requires high-temperature incineration with acid gas scrubbing. Mixing with non-halogenated waste downgrades the entire container, significantly increasing disposal costs and safety risks.
Ester Linkage	Hydrolyzable group.	AVOID ALKALINE MIXTURES. Exposure to strong bases in a waste drum can trigger exothermic hydrolysis, potentially pressurizing the container.
Hydroxyl Group	Polar functionality.	Increases solubility in polar organic solvents; ensure compatibility with the carrier solvent in the waste drum.

Segregation & Waste Stream Classification

Effective waste management relies on the "Cradle-to-Grave" principle. You are responsible for the waste until it is destroyed.

The "Halogenated Rule"

In almost all institutional and industrial settings, organic waste is split into two primary streams. 4-Bromo-2-ethyl-3-hydroxybutanoate belongs in Stream B.

• Stream A: Non-Halogenated Organics (High BTU fuel blending)

  • Examples: Acetone, Methanol, Hexane, Toluene.

  • Destination: Cement kilns or fuel blending (Energy Recovery).

• Stream B: Halogenated Organics (Destructive Incineration)

  • Examples: Dichloromethane (DCM), Chloroform, 4-Bromo-2-ethyl-3-hydroxybutanoate .

  • Destination: Dedicated chemical incinerators with scrubbers to capture HBr/HCl gas.

Warning: Adding just 1% of this bromo-ester to a 55-gallon drum of non-halogenated waste reclassifies the entire drum as halogenated, tripling the disposal cost and violating EPA segregation protocols [1].

Step-by-Step Disposal Protocol

Follow this protocol to ensure compliance with EPA 40 CFR and Prudent Practices in the Laboratory [2].

Step 1: Pre-Disposal Stabilization

• Quenching: If the material is residual from a reaction mixture containing reactive reagents (e.g., thionyl chloride, strong acids), quench the mixture first. Ensure the pH is between 4 and 10 before containerization.

• Phase Separation: If the waste is a biphasic mixture (aqueous/organic), separate the layers. The aqueous layer (if non-toxic) may go to aqueous waste; the organic layer containing the bromo-ester goes to Halogenated Waste.

Step 2: Container Selection

• Material: High-Density Polyethylene (HDPE) or Amber Glass.

• Compatibility: Do not use metal cans if the waste is acidic (common with degrading alkyl halides), as HBr evolution can corrode the metal.

Step 3: Labeling

Every container must be labeled before waste is added.[3]

• Required Fields:

  • Full Chemical Name: "4-Bromo-2-ethyl-3-hydroxybutanoate" (No abbreviations/formulas).

  • Hazard Checkbox: "Toxic," "Irritant," "Flammable."

  • Constituents: If in solution, list the solvent (e.g., "Dichloromethane 90%, 4-Bromo-2-ethyl-3-hydroxybutanoate 10%").

Step 4: Physical Transfer

• Place the waste container in a fume hood.[1]

• Use a funnel to prevent spillage.

• Transfer the liquid slowly.

• Cap tightly immediately after addition. Volatilization of halogenated organics is a primary source of lab exposure.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision-making process for disposing of this compound.

Figure 1: Decision tree for the safe segregation and disposal of halogenated ester intermediates.

Emergency Spill Response

If a spill occurs outside the fume hood:

• Evacuate: If the volume is >500mL or if respiratory irritation is felt (lachrymatory potential).

• PPE: Wear nitrile gloves (double gloved) and safety goggles.

• Absorb: Use a universal absorbent pads or vermiculite. Do not use paper towels for large spills as they increase surface area for evaporation.

• Clean: Wipe the area with soap and water after bulk removal.[4]

• Disposal of Debris: All contaminated absorbents must be placed in a sealed bag and tagged as Solid Hazardous Waste (Halogenated Debris) .

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Parts 260-273. Washington, D.C. [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press, 2011. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: 29 CFR 1910.1200.[5][Link][5]

Sources

• 1. hscprep.com.au [hscprep.com.au]
• 2. wmsolutions.com [wmsolutions.com]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling 4-Bromo-2-ethyl-3-hydroxybutanoate

This guide outlines the operational safety, personal protective equipment (PPE), and logistical protocols for handling 4-Bromo-2-ethyl-3-hydroxybutanoate .[1][2]

Scientific Context & Hazard Read-Across: As a specific research intermediate, direct safety data (SDS) for this exact isomer is limited. Therefore, this protocol applies the Precautionary Principle , deriving safety parameters from its closest structural analog, Ethyl 4-bromo-3-hydroxybutyrate (CAS 95537-36-3) , while adjusting for the increased lipophilicity conferred by the 2-ethyl substituent.

Core Hazard Profile (Derived):

• Primary Hazards: Skin Irritation (H315), Serious Eye Irritation (H319), STOT-SE Respiratory Irritation (H335).[3]

• Latent Hazard: Lachrymator Potential. Alpha- and beta-bromo esters possess carbon-bromine bonds that can hydrolyze or interact with mucous membranes to cause severe tearing. Treat as a functional lachrymator.

• Reactivity: The alkyl bromide moiety is an electrophile; the hydroxyl group is nucleophilic. Potential for self-polymerization or cyclization (epoxide formation) under basic conditions.

Part 1: Personal Protective Equipment (PPE) Matrix

The Directive: PPE is not merely "wearable gear"; it is the final barrier in a system of redundancy. The following selection logic is based on permeation kinetics of halogenated esters.

Hand Protection (The Double-Barrier System)

Rationale: Brominated esters can permeate standard latex rapidly. The 2-ethyl group increases lipophilicity, potentially accelerating permeation through non-polar glove materials.

Layer	Material Specification	Operational Logic
Inner Layer	Nitrile (4 mil / 0.10 mm)	Acts as the "biological skin" barrier. White/Blue color contrast recommended to detect outer glove breach.
Outer Layer	Nitrile (Minimum 8 mil / 0.20 mm)	Primary Chemical Barrier. Thicker nitrile provides >480 min breakthrough time for analogous esters.
High Risk	Silver Shield / Laminate	Mandatory if handling >100mL or during spill cleanup. These are chemically impervious to organic halides.

Self-Validating Protocol:

• The Inflation Test: Before donning, trap air in the glove and squeeze. If it deflates, the barrier is compromised. Discard immediately.

• Change Frequency: Replace outer gloves every 60 minutes of use, or immediately upon splash contact.

Eye & Face Protection

Rationale: Standard safety glasses are insufficient for lachrymators or volatile irritants which can bypass side shields.

• Standard Operation: Chemical Splash Goggles (Indirect Vented). These form a seal against the face, preventing vapor entry.

• High Volume (>500mL) / Synthesis: Full-Face Respirator (or Goggles + Face Shield). Protects the entire facial epidermis from absorption.

Respiratory Protection

• Primary Control: All handling must occur within a certified Chemical Fume Hood (Face velocity: 100 fpm).

• Secondary (Spill/Failure): Full-face respirator with OV/AG (Organic Vapor/Acid Gas) cartridges. The "Acid Gas" component is critical as hydrolysis releases Hydrogen Bromide (HBr).

Part 2: Operational Workflow & Engineering Controls[2]

DOT Diagram 1: PPE Selection Logic

This decision tree ensures the correct PPE is selected based on the specific procedure being performed.

Figure 1: Decision logic for PPE selection based on operational risk factors.

Synthesis & Handling Protocol

• Environment: Verify fume hood sash is at the working height (marked). Ensure no open flames (flash point of analogs is ~110°C, but volatile impurities may be flammable).

• Weighing: Do not weigh on an open bench. Use a balance enclosure or move the balance into the hood. If not possible, weigh into a tared, septa-capped vial to minimize open-air exposure.

• Transfer: Use positive displacement pipettes or glass syringes. Avoid pouring, which increases surface area for evaporation.

• Quenching (Critical): If used in a reaction (e.g., Reformatsky or substitution), the quench may generate heat.

  • Self-Validating Step: Monitor internal temperature during quench. Do not exceed 10°C rise per minute.

Part 3: Emergency Response & Spill Management

The "Self-Validating" Spill Response: A spill is not "clean" until chemically neutralized. Simple absorption is insufficient as it leaves reactive bromides in the waste bin.

Spill Cleanup Algorithm

• Evacuate & Isolate: Clear the immediate area (15 ft radius).[4]

• PPE Upgrade: Don Silver Shield gloves and respiratory protection if outside the hood.

• Containment: Ring the spill with absorbent socks.

• Neutralization (The Causality):

  • Apply a solution of 5% Sodium Thiosulfate or Sodium Carbonate .

  • Why? Thiosulfate acts as a nucleophile to react with the alkyl bromide, while Carbonate neutralizes any hydrolyzed HBr acid.

• Verification: Use pH paper. The spill residue should be pH 6-8 before collection.

• Collection: Absorb with vermiculite. Do not use paper towels (fire risk with oxidizers/acids).

DOT Diagram 2: Spill Response Workflow

Figure 2: Closed-loop spill response ensuring chemical neutralization prior to disposal.

Part 4: Waste Disposal & Logistics

Disposal Classification:

• Category: Halogenated Organic Solvent Waste.

• Segregation: DO NOT mix with strong oxidizers (e.g., Nitric acid waste) or strong bases (exothermic polymerization risk).

Disposal Protocol:

• Collect in an HDPE or Glass container (Amber glass preferred to prevent photolytic degradation of the C-Br bond).

• Label clearly: "Contains Halogenated Organics: 4-Bromo-2-ethyl-3-hydroxybutanoate. Potential Lachrymator."

• Final Check: Wipe the exterior of the waste container with a solvent-dampened wipe to ensure no residue remains on the bottle threads (prevents cap fusion).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2733694, Ethyl 4-bromo-3-hydroxybutanoate. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Alkyl Bromides. Retrieved from [Link]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. pfaltzandbauer.com [pfaltzandbauer.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]